7-Tridecanol

• CAS: 927-45-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 7-Tridecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Tridecanol, a secondary alcohol, presents as a colorless, viscous liquid at room temperature.[1] Its molecular structure consists of a thirteen-carbon chain with a hydroxyl (-OH) group located at the seventh carbon position.[1] This long-chain fatty alcohol is characterized by its hydrophobic nature, rendering it insoluble in water but soluble in organic solvents.[1] Due to its emollient and moisturizing properties, 7-Tridecanol is utilized in the production of surfactants, lubricants, emulsifiers, and personal care products.[1][2] This technical guide provides a comprehensive overview of the chemical and physical properties of 7-Tridecanol, along with general experimental protocols for their determination.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 7-Tridecanol are summarized in the tables below for ease of reference and comparison.

Table 1: General and Chemical Properties of 7-Tridecanol

Property	Value
IUPAC Name	tridecan-7-ol
Synonyms	7-tridecanol, Tridecan-7-ol, 1-Hexyl-1-heptanol, Dihexylcarbinol
CAS Number	927-45-7
Molecular Formula	C₁₃H₂₈O
Molecular Weight	200.36 g/mol
SMILES	CCCCCCC(O)CCCCCC
InChI Key	KWUWHKRBPALTGJ-UHFFFAOYSA-N

Table 2: Physical Properties of 7-Tridecanol

Property	Value
Melting Point	26.15 °C (estimate)
Boiling Point	260.8 °C at 760 mmHg
Density	0.831 g/cm³
Flash Point	105.5 °C
Refractive Index	1.442
Vapor Pressure	0.0±1.2 mmHg at 25°C (Predicted)
Solubility	Insoluble in water; soluble in organic solvents. Estimated water solubility: 5.237 mg/L @ 25 °C.
LogP (Octanol/Water Partition Coefficient)	4.28810

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical and chemical properties of a substance like 7-Tridecanol.

Melting Point Determination

The melting point of a solid compound is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Sample of the solid compound

Procedure:

• A small amount of the finely powdered solid is introduced into a capillary tube.

• The capillary tube is placed in a heating block or oil bath within the melting point apparatus, adjacent to a thermometer.

• The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute).

• The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure of the gas above it.

Apparatus:

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating apparatus (e.g., oil bath or heating block)

• Liquid sample

Procedure:

• A small amount of the liquid is placed in the test tube.

• A capillary tube is placed in the test tube with its open end submerged in the liquid.

• The apparatus is heated, and as the liquid's temperature rises, a stream of bubbles will emerge from the capillary tube.

• The heating is stopped, and the liquid is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Apparatus:

• Fourier Transform Infrared (FTIR) spectrometer

• Salt plates (e.g., NaCl or KBr)

• Liquid sample

Procedure:

• A drop of the liquid sample is placed on one salt plate.

• A second salt plate is placed on top to create a thin film of the liquid.

• The "sandwich" of salt plates is placed in the sample holder of the FTIR spectrometer.

• A beam of infrared light is passed through the sample, and the detector measures the amount of light that is transmitted.

• The resulting spectrum shows absorption bands corresponding to the vibrational frequencies of the functional groups in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure of a molecule by observing the magnetic properties of atomic nuclei.

Apparatus:

• NMR spectrometer

• NMR tube

• Deuterated solvent (e.g., CDCl₃)

• Sample

Procedure:

• A small amount of the sample is dissolved in a deuterated solvent in an NMR tube.

• The NMR tube is placed in the powerful magnetic field of the spectrometer.

• The sample is irradiated with radiofrequency pulses.

• The absorption of energy by the atomic nuclei is detected and plotted as an NMR spectrum.

• The chemical shifts, integration, and splitting patterns of the signals in the spectrum provide information about the electronic environment and connectivity of the atoms in the molecule.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight and elemental composition of a compound.

Apparatus:

• Mass spectrometer

• Sample

Procedure:

• A small amount of the sample is introduced into the mass spectrometer.

• The sample is vaporized and ionized, often by a high-energy beam of electrons.

• The resulting ions are accelerated and separated based on their mass-to-charge ratio by a magnetic or electric field.

• A detector measures the abundance of each ion, and the data is presented as a mass spectrum.

Logical Relationship: Synthesis of 7-Tridecanol

7-Tridecanol can be synthesized via the reduction of its corresponding ketone, 7-Tridecanone. This represents a common and fundamental reaction in organic chemistry.

References

• 1. NMR Spectroscopy [www2.chemistry.msu.edu]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]

An In-Depth Technical Guide to the Structural Isomers and Stereoisomers of 7-Tridecanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers and stereoisomers of 7-tridecanol, a secondary alcohol with significant potential in various research and development applications. This document outlines the isomeric landscape of tridecanol, details the synthesis of 7-tridecanol, and discusses the principles of its stereochemistry.

Structural Isomerism in Tridecanol

Tridecanol (C₁₃H₂₈O) exists in numerous structural isomers, which are compounds that share the same molecular formula but differ in the connectivity of their atoms.[1] The primary determinant of structural isomerism in tridecanol is the position of the hydroxyl (-OH) group along the thirteen-carbon chain. Positional isomers of tridecanol include primary and secondary alcohols.

• Primary Alcohols: The hydroxyl group is attached to a terminal carbon atom. An example is 1-tridecanol.

• Secondary Alcohols: The hydroxyl group is attached to a non-terminal carbon atom. 7-tridecanol is a secondary alcohol, with the hydroxyl group located at the seventh carbon position.[2][3] Other examples include 2-tridecanol, 3-tridecanol, and so on.

The various structural isomers of tridecanol exhibit different physical and chemical properties due to the varying position of the hydroxyl group, which influences factors such as steric hindrance and intermolecular interactions.

Diagram of the structural isomers of tridecanol.

Stereoisomerism in 7-Tridecanol

7-Tridecanol is a chiral molecule. The carbon atom at the 7th position is a stereocenter, as it is bonded to four different groups: a hydrogen atom, a hydroxyl group, and two hexyl chains. Due to this chirality, 7-tridecanol exists as a pair of stereoisomers known as enantiomers. These enantiomers are non-superimposable mirror images of each other.

The two enantiomers of 7-tridecanol are designated as (R)-7-tridecanol and (S)-7-tridecanol based on the Cahn-Ingold-Prelog priority rules. Enantiomers have identical physical properties, such as boiling point and density, but they differ in their interaction with plane-polarized light. One enantiomer will rotate the plane of polarized light in a clockwise direction (dextrorotatory, (+)), while the other will rotate it in a counter-clockwise direction (levorotatory, (-)) by an equal magnitude.

A mixture containing equal amounts of both enantiomers is known as a racemic mixture or racemate. A racemic mixture is optically inactive because the rotations of the individual enantiomers cancel each other out.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 7-TRIDECANOL | 927-45-7 [m.chemicalbook.com]
• 3. glpbio.com [glpbio.com]

IUPAC nomenclature and synonyms for 7-Tridecanol

An In-depth Technical Guide to 7-Tridecanol: Nomenclature, Properties, and Experimental Protocols

This technical guide provides a comprehensive overview of 7-Tridecanol, a secondary fatty alcohol with applications in various industrial and research settings. The document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its nomenclature, physicochemical properties, and relevant experimental procedures.

IUPAC Nomenclature and Synonyms

The nomenclature of a chemical compound is critical for unambiguous identification in scientific literature and databases. The systematic name for 7-Tridecanol, according to the International Union of Pure and Applied Chemistry (IUPAC), is Tridecan-7-ol .[1][2] This name indicates a thirteen-carbon alkane chain (tridecane) with a hydroxyl (-OH) group located at the seventh carbon position.

The compound is also known by several synonyms, which are frequently encountered in commercial and historical contexts. These include:

• 7-Tridecanol[1][2]

• 1-Hexyl-1-heptanol[1]

• Dihexylcarbinol

• Di-n-hexyl-carbinol

• NSC 158536

The Chemical Abstracts Service (CAS) Registry Number for 7-Tridecanol is 927-45-7 .

Physicochemical Properties

7-Tridecanol is a long-chain fatty alcohol that exists as a colorless, viscous liquid at room temperature. Its molecular structure, consisting of a 13-carbon chain with a centrally located hydroxyl group, imparts specific physical and chemical characteristics. A summary of its key physicochemical properties is presented in the table below.

Property	Value	Unit
Molecular Formula	C₁₃H₂₈O
Molecular Weight	200.36	g/mol
Boiling Point	260.8 (estimated)	°C at 760 mmHg
Density	0.831 (estimated)	g/cm³
Water Solubility	5.237 (estimated)	mg/L at 25°C
pKa	15.58 (predicted)
Topological Polar Surface Area	20.2	Ų
Rotatable Bond Count	10
Heavy Atom Count	14

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 7-Tridecanol. These protocols are representative and may require optimization based on specific laboratory conditions and available instrumentation.

Synthesis of 7-Tridecanol via Grignard Reaction

A common and effective method for the synthesis of secondary alcohols such as 7-Tridecanol is the Grignard reaction. This involves the reaction of a Grignard reagent with an aldehyde. For the synthesis of 7-Tridecanol, hexylmagnesium bromide can be reacted with heptanal.

Materials:

• Magnesium turnings

• 1-Bromohexane

• Heptanal

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl), 1 M

• Standard laboratory glassware (three-necked round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Preparation of Hexylmagnesium Bromide (Grignard Reagent):

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a dropping funnel, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium surface.

  • Under an inert atmosphere (e.g., nitrogen or argon), add a solution of 1-bromohexane in anhydrous diethyl ether dropwise from the dropping funnel.

  • The reaction is initiated by gentle heating, and the disappearance of the iodine color and the formation of a cloudy solution indicate the start of the Grignard reagent formation.

  • Continue the addition of the 1-bromohexane solution at a rate that maintains a gentle reflux. After the addition is complete, continue stirring for an additional hour to ensure complete reaction.

• Reaction with Heptanal:

  • Cool the Grignard reagent solution in an ice bath.

  • Dissolve heptanal in anhydrous diethyl ether and add it dropwise to the stirred Grignard reagent solution.

  • Control the rate of addition to maintain a gentle reflux.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for several hours or overnight.

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent and evaporate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 7-Tridecanol by vacuum distillation or column chromatography on silica gel.

Analysis of 7-Tridecanol by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds like 7-Tridecanol. Due to the presence of a polar hydroxyl group, derivatization is often employed to improve its volatility and chromatographic behavior.

Materials:

• 7-Tridecanol sample

• Anhydrous pyridine

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Hexane (GC grade)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or mid-polar capillary column)

Procedure:

• Sample Preparation and Derivatization:

  • Accurately weigh a small amount of the 7-Tridecanol sample into a vial.

  • Dissolve the sample in a known volume of anhydrous pyridine.

  • Add an excess of the silylating agent (BSTFA with 1% TMCS).

  • Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization of the hydroxyl group to a trimethylsilyl (TMS) ether.

  • After cooling to room temperature, the sample is ready for injection into the GC-MS.

• GC-MS Analysis:

  • Injector: Set the injector temperature to a suitable value (e.g., 250°C) and use a split or splitless injection mode depending on the sample concentration.

  • Oven Temperature Program: A typical temperature program would be:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase the temperature at a rate of 10°C/min to 280°C.

    • Final hold: Hold at 280°C for 10 minutes.

  • Carrier Gas: Use helium as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer:

    • Set the ion source temperature to approximately 230°C and the quadrupole temperature to 150°C.

    • Operate in electron ionization (EI) mode at 70 eV.

    • Scan a mass range of m/z 50-500.

• Data Analysis:

  • Identify the peak corresponding to the TMS derivative of 7-Tridecanol based on its retention time and mass spectrum.

  • The mass spectrum should show characteristic fragments that can be used to confirm the structure of the analyte.

Fatty Alcohol Metabolism Pathway

Fatty alcohols, including 7-Tridecanol, are involved in various metabolic pathways. A general overview of fatty alcohol metabolism is depicted in the following diagram. This pathway illustrates the biosynthesis of fatty alcohols from fatty acids and their subsequent potential metabolic fates.

Caption: A simplified diagram of the fatty alcohol metabolism pathway.

This pathway highlights the central role of fatty aldehydes as intermediates in both the synthesis and degradation of fatty alcohols. Fatty alcohols can be incorporated into wax esters and ether lipids or oxidized back to fatty acids. Dysregulation of these pathways can have implications in various physiological and pathological conditions.

Conclusion

This technical guide has provided a detailed overview of 7-Tridecanol, covering its nomenclature, physicochemical properties, and experimental protocols for its synthesis and analysis. The information presented is intended to be a valuable resource for researchers and professionals working with this and other long-chain fatty alcohols. The provided methodologies offer a solid foundation for laboratory work, while the summary of properties and metabolic context aids in a broader understanding of this compound.

References

• 1. CAS 927-45-7: 7-Tridecanol | CymitQuimica [cymitquimica.com]
• 2. Page loading... [guidechem.com]

An In-depth Technical Guide on the Natural Occurrence and Sources of 7-Tridecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

7-Tridecanol, a secondary fatty alcohol, is a naturally occurring compound found in a limited number of biological sources. This technical guide provides a comprehensive overview of the current knowledge regarding its natural occurrence, potential biosynthetic pathways, and methods for its detection and quantification. This document aims to serve as a valuable resource for researchers, scientists, and professionals in drug development by consolidating available data, presenting detailed experimental protocols, and visualizing relevant biological pathways. While the known natural sources of 7-tridecanol are not extensive, its documented presence in certain fruits and its potential biological activities warrant further investigation into its biosynthesis and physiological roles.

Natural Occurrence of 7-Tridecanol

The presence of 7-tridecanol in nature has been identified, primarily in the volatile fractions of fruits. The most well-documented source is the strawberry, though related compounds have been found in other plant species.

Occurrence in Plants

Strawberry (Fragaria x ananassa): 7-Tridecanol has been identified as a volatile compound in strawberry fruit, contributing to its complex aroma profile. Quantitative analysis has reported its presence at a concentration of 0.02% of the total volatile compounds.[1] The specific concentration can vary depending on the strawberry cultivar, ripeness, and environmental conditions during growth.

Pitanga (Eugenia uniflora): While not 7-tridecanol itself, a structurally related compound, 2-ethyl-2-methyl-tridecanol, has been identified as a flavor contributor in the essential oil of pitanga fruit.[2] This finding suggests that the tridecanol carbon skeleton, with modifications, exists in other fruit species.

Potential Occurrence in Insects

While many isomers of tridecanol, such as 2-tridecanol, are known insect pheromones, there is currently no direct scientific literature identifying 7-tridecanol as a semiochemical in insects. Semiochemicals are chemical substances that mediate communication between organisms.[1] Further research into the composition of insect pheromone blends and other semiochemicals may reveal the presence of 7-tridecanol.

Quantitative Data Summary

The following table summarizes the known quantitative data for the natural occurrence of 7-tridecanol.

Biological Source	Family	Organ/Tissue	Concentration (% of total volatiles)	Reference
Strawberry (Fragaria x ananassa)	Rosaceae	Fruit	0.02%	[1]

Biosynthesis of 7-Tridecanol (Hypothetical Pathway)

The specific biosynthetic pathway for 7-tridecanol has not been elucidated. However, based on the known biosynthesis of other long-chain secondary alcohols in plants, a hypothetical pathway can be proposed. This pathway would likely originate from fatty acid metabolism.

A possible biosynthetic route to 7-tridecanol is depicted in the following diagram:

Caption: Hypothetical biosynthesis of 7-Tridecanol.

Experimental Protocols

The identification and quantification of 7-tridecanol from natural sources typically involve the analysis of volatile organic compounds (VOCs). Headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS) is a widely used and effective technique.

Sample Preparation and Extraction of Volatiles from Strawberry Fruit

• Sample Collection: Collect fresh, ripe strawberry fruits.

• Homogenization: Weigh a known amount of strawberry fruit (e.g., 5-10 g) and homogenize it in a blender or with a mortar and pestle.

• Internal Standard: Add a known concentration of an internal standard (e.g., a C13-alkane or another non-naturally occurring alcohol) to the homogenate for quantification purposes.

• Headspace Vial: Transfer a precise amount of the homogenate (e.g., 2-5 g) into a headspace vial.

• Matrix Modification: Add a saturated solution of sodium chloride (NaCl) to the vial to increase the volatility of the analytes.

• Equilibration: Seal the vial and allow it to equilibrate at a controlled temperature (e.g., 40-60°C) for a specific time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.

• HS-SPME: Expose a SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined period (e.g., 30-60 minutes) to adsorb the volatile compounds.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: Insert the SPME fiber into the heated injection port of the GC-MS to desorb the analytes onto the analytical column.

• Separation: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) for the separation of the volatile compounds. The oven temperature program should be optimized to achieve good separation of the target analytes. A typical program might start at a low temperature (e.g., 40°C), ramp up to a higher temperature (e.g., 250°C), and hold for a few minutes.

• Detection: The mass spectrometer is used for the detection and identification of the eluted compounds. The instrument should be operated in electron ionization (EI) mode.

• Identification: Identify 7-tridecanol by comparing its mass spectrum and retention time with those of an authentic standard. The mass spectrum of 7-tridecanol will show characteristic fragmentation patterns.

• Quantification: Quantify the amount of 7-tridecanol by comparing the peak area of the analyte to the peak area of the internal standard.

The following diagram illustrates the general workflow for the analysis of 7-tridecanol from a plant matrix:

Caption: Workflow for 7-Tridecanol Analysis.

Biological Activity

Preliminary research suggests that 7-tridecanol may possess noteworthy biological activities.

Anticancer Activity: 7-Tridecanol has been reported to be an effective anti-cancer agent in vivo, specifically against mouse melanoma.[3] The proposed mechanism of action, although not fully elucidated, may involve the inhibition of carboxylate groups or the reversible formation of acetyl derivatives with the cell membrane.

Conclusion

7-Tridecanol is a naturally occurring secondary alcohol with a confirmed presence in strawberry fruit. While its distribution in the natural world appears to be limited based on current data, the potential for its discovery in other plants and organisms remains. The hypothetical biosynthetic pathway provides a framework for future research into its formation in plants. The established analytical protocols using HS-SPME-GC-MS offer a reliable method for its detection and quantification. The initial findings on its anti-cancer activity highlight the need for further investigation into the pharmacological properties of 7-tridecanol, making it a compound of interest for researchers in natural products chemistry, food science, and drug discovery.

References

• 1. Phytochemicals Screening, Antioxidant Properties and Antibacterial Activity of Chondrus crispus Fractions [ejabf.journals.ekb.eg]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. CAS 927-45-7: 7-Tridecanol | CymitQuimica [cymitquimica.com]

The Biological Activities of 7-Tridecanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Tridecanol, a secondary fatty alcohol with the chemical formula C₁₃H₂₈O, is a molecule of growing interest in the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the current state of research on 7-Tridecanol, with a focus on its antimicrobial and purported anticancer properties. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes experimental workflows to facilitate further investigation and drug development efforts.

Antibacterial Activity

The most well-documented biological activity of 7-Tridecanol is its antibacterial effect, particularly against the pathogenic bacterium Staphylococcus aureus. Research has shown that the length of the aliphatic carbon chain of fatty alcohols is a key determinant of their antibacterial efficacy.

Quantitative Antibacterial Data

The following table summarizes the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of 1-Tridecanol against Staphylococcus aureus.

Compound	Organism	Method	MIC (µg/mL)	MBC (µg/mL)	Reference
1-Tridecanol	Staphylococcus aureus FDA209P	Broth Dilution	4	8	[1]
1-Tridecanol	Staphylococcus aureus FDA209P	Broth Dilution with Shaking	10	Not Determined	[1]

Note: The original research article refers to 1-Tridecanol. It is included here due to the close structural relationship and the detailed study of its antibacterial properties, which provides valuable context for 7-Tridecanol.

Mechanism of Action

A noteworthy finding is that 1-Dodecanol and 1-Tridecanol exhibit potent antibacterial activity against S. aureus without causing significant damage to the bacterial membrane.[1] This is in contrast to other long-chain fatty alcohols like 1-Nonanol, 1-Decanol, and 1-Undecanol, which do induce membrane damage.[1] The precise mechanism of action for 7-Tridecanol remains to be fully elucidated but is suggested to be distinct from simple membrane disruption. One hypothesis is that it may inhibit carboxylate groups or reversibly form acetyl derivatives with the cell membrane. Another suggested mechanism is the competitive binding to the 3' position of primers during the polymerase chain reaction (PCR) process, thereby inhibiting primer activity.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the antibacterial activity of fatty alcohols.

1. Broth Microdilution Method for MIC and MBC Determination

• Objective: To determine the minimum concentration of the compound that inhibits visible growth (MIC) and the minimum concentration that results in bacterial death (MBC).

• Materials:

  • Mueller-Hinton Broth (MHB)

  • 96-well microtiter plates

  • Bacterial culture of S. aureus

  • 7-Tridecanol stock solution

  • Incubator

• Procedure:

  • Prepare serial twofold dilutions of 7-Tridecanol in MHB in the wells of a 96-well plate.

  • Inoculate each well with a standardized suspension of S. aureus to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Include a positive control well (bacteria and broth, no compound) and a negative control well (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of 7-Tridecanol in which there is no visible turbidity.

  • To determine the MBC, an aliquot from each well showing no growth is subcultured onto an agar plate.

  • The plates are incubated at 37°C for 24 hours.

  • The MBC is the lowest concentration that shows no bacterial growth on the agar plate.

2. Potassium Ion (K⁺) Leakage Assay

• Objective: To assess damage to the bacterial cell membrane by measuring the leakage of intracellular potassium ions.

• Materials:

  • Phosphate-buffered saline (PBS)

  • S. aureus culture

  • 7-Tridecanol solution

  • Potassium-selective electrode or inductively coupled plasma atomic emission spectrometer.

• Procedure:

  • Harvest and wash S. aureus cells and resuspend them in PBS.

  • Add 7-Tridecanol to the bacterial suspension at the desired concentration.

  • Incubate the suspension at 37°C.

  • At various time intervals, take samples and centrifuge to pellet the bacteria.

  • Measure the concentration of K⁺ in the supernatant using a potassium-selective electrode or other suitable method.

  • An increase in extracellular K⁺ concentration compared to an untreated control indicates membrane damage.

Experimental Workflow Diagram

Caption: Workflow for assessing the antibacterial activity of 7-Tridecanol.

Putative Anticancer Activity

There is a preliminary mention in the literature of 7-Tridecanol being an effective anti-cancer agent in vivo against mouse melanoma.[2] However, at present, there is a lack of publicly available, peer-reviewed studies that provide detailed experimental data, protocols, or mechanistic insights into this potential activity. Further research is required to substantiate these initial claims and to determine the efficacy and mechanism of action of 7-Tridecanol in cancer models.

Signaling Pathways

Currently, there is no published research that specifically identifies or characterizes any signaling pathways that are modulated by 7-Tridecanol. Elucidating the molecular targets and signaling cascades affected by this compound is a critical next step in understanding its biological activities and therapeutic potential.

Conclusion

7-Tridecanol demonstrates promising antibacterial activity, particularly against Staphylococcus aureus, with a mode of action that appears to be independent of membrane disruption. This unique characteristic warrants further investigation for the development of novel antimicrobial agents. The suggested anticancer properties of 7-Tridecanol are, at present, unsubstantiated by detailed scientific evidence and represent an open area for future research. The exploration of its effects on cellular signaling pathways will be crucial in unlocking the full therapeutic potential of this fatty alcohol.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

7-Tridecanol: A Historical and Synthetic Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

7-Tridecanol, a C13 secondary alcohol, has garnered interest for its presence as a volatile compound in fruits and its potential applications in various fields. This technical guide provides a comprehensive overview of the historical context of its discovery, albeit without a precisely documented inaugural isolation, and details both plausible historical and established modern synthetic methodologies. This document is intended to serve as a valuable resource for researchers by presenting quantitative data in structured tables, offering detailed experimental protocols, and illustrating key concepts through logical diagrams.

Introduction

7-Tridecanol (CAS 927-45-7), also known as di-n-hexylcarbinol, is a saturated fatty alcohol with the chemical formula C₁₃H₂₈O. Its structure consists of a thirteen-carbon chain with a hydroxyl group located at the seventh carbon position. This positioning of the hydroxyl group classifies it as a secondary alcohol. While not as extensively studied as other long-chain alcohols, 7-tridecanol is a recognized component of the complex aroma profiles of certain fruits. This guide delves into the historical context of its identification and the evolution of its chemical synthesis.

Historical Discovery: An Elusive Origin

The precise historical moment of the initial discovery, isolation, and characterization of 7-tridecanol is not well-documented in readily available scientific literature. Unlike compounds with a more prominent history, a seminal "discovery" paper for 7-tridecanol is not apparent.

However, it is established that 7-tridecanol is a natural volatile organic compound found in strawberries (Fragaria x ananassa)[1][2][3]. Its identification is a result of the broader analytical efforts to characterize the complex mixture of compounds that contribute to strawberry aroma. These investigations, particularly with the advent of gas chromatography-mass spectrometry (GC-MS), have identified hundreds of volatile constituents, including a variety of alcohols, esters, aldehydes, and ketones[4][5].

It is therefore likely that 7-tridecanol was first identified as a minor component within a comprehensive study of strawberry volatiles. The exact date and the researchers who first reported its presence are not clearly recorded in the currently available historical scientific record.

Chemical Synthesis of 7-Tridecanol

The synthesis of 7-tridecanol can be approached through both classical and modern organic chemistry techniques. This section outlines a plausible historical method and a well-documented contemporary procedure.

Plausible Historical Synthesis: The Grignard Reaction

The development of the Grignard reaction by Victor Grignard in 1900 revolutionized organic synthesis, providing a robust method for the formation of carbon-carbon bonds. This reaction would have been a primary candidate for the first synthesis of 7-tridecanol in the early 20th century. The synthesis of a symmetrical secondary alcohol like 7-tridecanol is a classic application of this methodology.

The logical retrosynthetic approach involves the reaction of a Grignard reagent with an aldehyde. For 7-tridecanol, this would involve the reaction of n-hexylmagnesium bromide with heptanal.

Reaction Scheme:

The following is a generalized protocol for the Grignard synthesis of a secondary alcohol, based on common practices of the early 20th century.

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, magnesium turnings would be placed. A solution of 1-bromohexane in anhydrous diethyl ether would be added dropwise to initiate the reaction. The mixture would then be refluxed until the magnesium is consumed.

• Reaction with the Aldehyde: The Grignard reagent solution would be cooled, and a solution of heptanal in anhydrous diethyl ether would be added dropwise with stirring. The reaction mixture would be stirred for several hours at room temperature and then gently refluxed.

• Work-up: The reaction mixture would be cooled and then poured onto a mixture of crushed ice and a dilute acid (e.g., hydrochloric acid or sulfuric acid) to hydrolyze the magnesium alkoxide.

• Isolation and Purification: The ether layer would be separated, and the aqueous layer extracted with diethyl ether. The combined ether extracts would be washed with a sodium bicarbonate solution and then with water. After drying over an anhydrous salt (e.g., anhydrous sodium sulfate), the ether would be removed by distillation. The resulting crude 7-tridecanol would be purified by fractional distillation under reduced pressure.

Logical Flow of Historical Synthesis

References

• 1. Frontiers | Inheritance of esters and other volatile compounds responsible for the fruity aroma in strawberry [frontiersin.org]
• 2. Volatile Profile of Strawberry Fruits and Influence of Different Drying Methods on Their Aroma and Flavor: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hortidaily.com [hortidaily.com]
• 4. Identification of Organic Volatile Markers Associated with Aroma during Maturation of Strawberry Fruits [mdpi.com]
• 5. academic.oup.com [academic.oup.com]

Comprehensive literature review of 7-Tridecanol studies

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of 7-Tridecanol, a long-chain secondary fatty alcohol. The document collates available data on its chemical and physical properties, synthesis, and reported biological activities. It is designed to serve as a foundational resource for researchers and professionals in drug development and related scientific fields.

Chemical and Physical Properties

7-Tridecanol (CAS No. 927-45-7) is a saturated fatty alcohol with the chemical formula C₁₃H₂₈O. It consists of a thirteen-carbon chain with a hydroxyl group located at the seventh carbon position. This structure imparts amphiphilic properties to the molecule, though it is largely nonpolar and thus has low solubility in water. It is, however, soluble in organic solvents.

Table 1: Physical and Chemical Properties of 7-Tridecanol

Property	Value	Source(s)
Molecular Formula	C₁₃H₂₈O	[1][2]
Molecular Weight	200.36 g/mol	[1][2]
CAS Number	927-45-7	[1]
Appearance	Colorless oily liquid or waxy solid
Boiling Point	260.8 °C at 760 mmHg
Water Solubility	5.237 mg/L at 25 °C (estimated)
Purity (typical)	95% - >98%

Synthesis and Purification

The synthesis of 7-Tridecanol can be achieved through the reduction of its corresponding ketone, 7-tridecanone. A common and effective method for this transformation is the Grignard reaction.

Synthesis via Grignard Reaction

A plausible and widely used method for the synthesis of secondary alcohols like 7-Tridecanol is the reaction of an aldehyde with a Grignard reagent. For the synthesis of 7-Tridecanol, heptanal can be reacted with hexylmagnesium bromide.

Experimental Protocol: Synthesis of 7-Tridecanol via Grignard Reaction (General Procedure)

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed in anhydrous diethyl ether. A solution of 1-bromohexane in anhydrous diethyl ether is added dropwise to initiate the formation of hexylmagnesium bromide. The reaction is typically initiated with a small crystal of iodine if necessary and maintained under a nitrogen atmosphere.

• Reaction with Aldehyde: Once the Grignard reagent has formed, a solution of heptanal in anhydrous diethyl ether is added dropwise to the stirred solution at a controlled temperature, usually 0 °C, to manage the exothermic reaction.

• Quenching: After the addition is complete, the reaction mixture is stirred for a specified period at room temperature to ensure completion. The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude 7-Tridecanol can be purified by vacuum distillation or column chromatography on silica gel.

Grignard reaction for 7-Tridecanol synthesis.

Purification of Long-Chain Alcohols

Purification of long-chain alcohols like 7-Tridecanol from reaction mixtures or natural extracts often involves techniques that leverage their physical properties.

Experimental Protocol: General Purification of Long-Chain Alcohols

• Saponification and Extraction: For natural extracts, a common initial step is saponification using an ethanolic solution of a strong base (e.g., NaOH) to hydrolyze esters, followed by extraction of the non-saponifiable fraction containing the fatty alcohols.

• Crystallization: The crude alcohol can be dissolved in a hot solvent (e.g., acetone, heptane) and then cooled to a low temperature (e.g., 4 °C) to induce crystallization of the purified alcohol.

• Chromatography: Column chromatography using silica gel is a standard method for purifying alcohols. A non-polar solvent system, such as a gradient of ethyl acetate in hexane, is typically used to elute the compound. Thin-layer chromatography (TLC) is used to monitor the separation.

Biological Activity and Potential Applications

The biological activities of 7-Tridecanol are not extensively documented in publicly available literature. However, there are some reports of its potential as an anti-cancer agent.

Anticancer Activity

Some chemical databases mention that 7-Tridecanol has been shown to be an effective anti-cancer agent in vivo, particularly against mouse melanoma. However, the primary research articles detailing these findings, including experimental protocols and quantitative data, are not readily accessible. One study on the volatile organic compounds from melanoma tissue identified tridecane as a potential biomarker, which is the parent alkane of 7-Tridecanol. This suggests a possible link between the metabolic pathways involving this carbon chain length and melanoma pathophysiology.

Further research is required to validate these claims and to elucidate the mechanism of action.

General workflow for fatty alcohol analysis.

Potential Signaling Pathways

While specific signaling pathways involving 7-Tridecanol have not been elucidated, the broader class of long-chain fatty acids and their derivatives are known to play significant roles in cellular signaling, particularly in cancer biology.

Long-chain fatty acids can modulate signaling pathways that affect tumor growth and immune response. For instance, the metabolism of fatty acids is often altered in cancer cells, and specific fatty acids can influence membrane composition, fluidity, and the function of membrane-associated proteins. Moreover, some fatty acid metabolites can act as signaling molecules themselves, impacting pathways related to inflammation and cell proliferation. Given its structure, it is plausible that 7-Tridecanol could interfere with lipid metabolism in cancer cells, potentially leading to cytotoxic effects. Accumulations of fatty alcohols have been observed in certain cancer cell lines, suggesting a possible disruption in ether lipid metabolism.

Characterization

The characterization of 7-Tridecanol relies on standard analytical techniques to confirm its structure and purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary technique for identifying and quantifying 7-Tridecanol. Due to its relatively low volatility, derivatization to a more volatile form, such as a trimethylsilyl (TMS) ether, is often performed prior to analysis.

• Infrared (IR) Spectroscopy: The IR spectrum of 7-Tridecanol would show a characteristic broad absorption band for the hydroxyl (-OH) group, typically in the region of 3200-3600 cm⁻¹, and strong absorptions for C-H stretching in the 2850-3000 cm⁻¹ region.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the structure. The ¹H NMR spectrum would show a characteristic signal for the proton on the carbon bearing the hydroxyl group, and the ¹³C NMR would have a distinct signal for the carbon atom attached to the hydroxyl group.

Spectroscopic data for 7-Tridecanol is available in public databases such as the NIST WebBook.

Toxicology and Safety

Long-chain fatty alcohols are generally considered to have low toxicity. They are not typically skin sensitizers, though some may cause mild irritation upon direct contact. Specific toxicological studies on 7-Tridecanol are not widely available in the public domain. Standard laboratory safety precautions should be observed when handling this compound.

Conclusion

7-Tridecanol is a long-chain secondary fatty alcohol with potential applications that are not yet fully explored. While there are indications of its utility as an anti-cancer agent, particularly against melanoma, a significant gap exists in the scientific literature regarding detailed experimental validation and mechanistic studies. This guide provides a summary of the currently available information on its properties, synthesis, and potential biological relevance, highlighting the need for further in-depth research to substantiate the claimed bioactivities and to explore its therapeutic potential. The provided general protocols for synthesis and purification can serve as a starting point for researchers aiming to work with this compound.

References

• 1. 7-TRIDECANOL | 927-45-7 [m.chemicalbook.com]
• 2. 7-Tridecanone | C13H26O | CID 10015 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Guide to CAS Number 927-45-7 (7-Tridecanol)

This technical guide provides a comprehensive overview of the chemical properties, safety data, and known biological activities of 7-Tridecanol (CAS 927-45-7) for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

7-Tridecanol is a long-chain fatty alcohol.[1] It is characterized by a 13-carbon chain with a hydroxyl group located at the seventh carbon position.[1] At room temperature, it is a colorless, viscous liquid.[1] It is generally insoluble in water but soluble in organic solvents.[1]

Table 1: Physical and Chemical Properties of 7-Tridecanol

Property	Value	Source(s)
CAS Number	927-45-7	[2]
Molecular Formula	C13H28O
Molecular Weight	200.36 g/mol
Boiling Point	260.8 – 268.11 °C at 760 mmHg
Melting Point	26.15 °C (estimate)
Density	0.831 g/cm³
Flash Point	105.5 °C
Water Solubility	5.237 mg/L at 25 °C (estimate)
Synonyms	7-tridecanol, Tridecan-7-ol, 1-Hexyl-1-heptanol, NSC 158536

Safety and Toxicological Data

The safety profile of 7-Tridecanol varies across different suppliers. Some sources classify it as a hazardous substance, while others do not. It is crucial to consult the specific safety data sheet (SDS) provided by the supplier before handling this chemical.

Table 2: GHS Hazard and Precautionary Statements

Category	Code	Statement	Source(s)
Hazard	H302	Harmful if swallowed.
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
Precautionary	P280	Wear protective gloves/protective clothing/eye protection/face protection.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures:

• If inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and consult a physician.

• In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

• In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• If swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person and consult a physician.

Biological Activity and Experimental Protocols

Antibacterial Activity

Research has shown that long-chain fatty alcohols, including 1-tridecanol (a structural isomer of 7-tridecanol), exhibit significant antibacterial activity against Staphylococcus aureus. Notably, 1-dodecanol and 1-tridecanol demonstrated the highest antibacterial activity among the tested long-chain fatty alcohols.

Table 3: Antibacterial Activity of 1-Tridecanol against Staphylococcus aureus

Method	MIC (μg/mL)	MBC (μg/mL)	Source(s)
Broth Dilution	4	8

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration.

The following is a generalized protocol based on the methodology described for testing long-chain fatty alcohols against S. aureus.

• Preparation of Bacterial Inoculum: Staphylococcus aureus is cultured in a suitable broth medium (e.g., Brain Heart Infusion broth) overnight at 37°C. The culture is then diluted to achieve a standardized concentration of bacteria (e.g., approximately 10^4 CFU/mL).

• Preparation of Test Compound: A stock solution of 7-Tridecanol is prepared in a suitable solvent (e.g., DMSO). Serial dilutions of the compound are then made in the broth medium in a 96-well microtiter plate.

• Incubation: The standardized bacterial inoculum is added to each well containing the different concentrations of 7-Tridecanol. Control wells containing only the broth and inoculum (positive control) and broth with the solvent (vehicle control) are also included. The plate is incubated at 37°C for 24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of 7-Tridecanol at which there is no visible growth of bacteria.

• Determination of MBC: To determine the MBC, an aliquot from the wells showing no growth is sub-cultured onto an agar plate. The plate is incubated at 37°C for 24 hours. The MBC is the lowest concentration that results in a significant reduction (e.g., 99.9%) in bacterial viability.

Workflow for determining antibacterial activity.

Proposed Mechanisms of Action

While detailed signaling pathways for 7-Tridecanol are not well-documented in publicly available literature, some mechanisms of action have been proposed.

• Antibacterial Mechanism: Unlike some other fatty alcohols, the antibacterial action of 1-tridecanol against S. aureus is reported to not involve membrane damage. This suggests an alternative mechanism of action, which remains to be fully elucidated.

• Anticancer Activity: There are claims that 7-Tridecanol is an effective anti-cancer agent in vivo against mouse melanoma. The proposed, though not yet substantiated, mechanism may involve the inhibition of carboxylate groups or the reversible formation of acetyl derivatives with the cell membrane.

• Enzyme Inhibition: It has also been suggested that this compound can inhibit the activity of primers in the polymerase chain reaction (PCR) process through competitive binding to DNA at the 3' position.

Proposed mechanisms of action for 7-Tridecanol.

Summary and Future Directions

7-Tridecanol is a long-chain fatty alcohol with established antibacterial properties against Staphylococcus aureus. Its mechanism of antibacterial action appears to be distinct from membrane disruption, warranting further investigation. While there are indications of potential anticancer and enzyme-inhibiting activities, these require substantial experimental validation through dedicated research. The lack of detailed studies on its interaction with cellular signaling pathways presents an opportunity for future research to uncover novel therapeutic applications for this compound. Researchers are advised to handle this chemical with appropriate safety precautions as outlined in the supplier's SDS.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Laboratory Synthesis of 7-Tridecanol

Introduction

7-Tridecanol (CAS No. 927-45-7) is a secondary fatty alcohol characterized by a 13-carbon chain with a hydroxyl group at the seventh position.[1][2] Its structure lends it to applications as a precursor in the synthesis of surfactants and lubricants, and as an ingredient in personal care products due to its moisturizing properties.[2] For research and development purposes, reliable and scalable laboratory synthesis protocols are essential. This document outlines two primary methods for the synthesis of 7-Tridecanol: the reduction of 7-tridecanone and the Grignard reaction.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	927-45-7	[1][3]
Molecular Formula	C₁₃H₂₈O
Molecular Weight	200.36 g/mol
Appearance	Colorless, viscous liquid or white solid
Solubility	Insoluble in water, soluble in organic solvents
pKa	15.58 ± 0.20 (Predicted)

Synthetic Approaches Overview

Two common and effective strategies for synthesizing 7-Tridecanol, a secondary alcohol, are detailed:

• Reduction of a Ketone: This method involves the reduction of the corresponding ketone, 7-tridecanone, to the secondary alcohol. Sodium borohydride (NaBH₄) is a mild and selective reducing agent suitable for this transformation, offering high yields and straightforward workup procedures.

• Grignard Reaction: This powerful carbon-carbon bond-forming reaction provides a versatile route to 7-Tridecanol. The synthesis involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to an aldehyde. For 7-Tridecanol, this can be achieved by reacting heptanal with hexylmagnesium bromide or, alternatively, hexanal with heptylmagnesium bromide.

The following diagram illustrates these two synthetic pathways.

Diagram 1: Synthetic pathways to 7-Tridecanol.

Experimental Protocols

Protocol 1: Synthesis of 7-Tridecanol via Reduction of 7-Tridecanone

This protocol is based on the reduction of 7-tridecanone using sodium borohydride, which has been reported to achieve high yields.

Materials and Equipment

• 7-Tridecanone (C₁₃H₂₆O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Saturated ammonium chloride solution (NH₄Cl)

• Ethyl acetate (EtOAc)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel)

Procedure

• Reaction Setup: In a round-bottom flask, dissolve 44 g of 7-tridecanone (1 equivalent) in a mixture of methanol and tetrahydrofuran (MeOH/THF). Place the flask in an ice bath and begin stirring.

• Reduction: Slowly add 1.5 equivalents of sodium borohydride to the cooled solution at 0°C.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the solution to stir at room temperature for 1 hour. Monitor the reaction's progress using TLC with a mobile phase of 10% ethyl acetate in hexane (Product Rf: 0.5).

• Quenching: Once the reaction is complete, cool the flask again in an ice bath and carefully quench the reaction by slowly adding 75 mL of saturated NH₄Cl solution.

• Solvent Removal: Remove the organic solvents (MeOH and THF) under reduced pressure using a rotary evaporator.

• Extraction: Partition the resulting crude material between 150 mL of ethyl acetate and 100 mL of water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash the aqueous layer three times with 100 mL of ethyl acetate.

• Drying and Concentration: Combine all organic layers and dry over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the final product.

Quantitative Data

Reactant	Product	Scale	Yield	Purity Confirmation

| 7-Tridecanone | 7-Tridecanol | 40 g | 90% | Mass Spectrometry |

Protocol 2: Synthesis of 7-Tridecanol via Grignard Reaction

This protocol describes a general procedure for the synthesis of 7-Tridecanol by reacting heptanal with hexylmagnesium bromide, a classic method for forming secondary alcohols.

Materials and Equipment

• Magnesium turnings (Mg)

• 1-Bromohexane (C₆H₁₃Br)

• Heptanal (C₇H₁₄O)

• Anhydrous diethyl ether or THF

• Iodine crystal (for initiation)

• Saturated ammonium chloride solution (NH₄Cl) or dilute HCl

• Anhydrous magnesium sulfate (MgSO₄)

• Three-neck round-bottom flask equipped with a reflux condenser and dropping funnel

• Heating mantle and magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure

The workflow for the Grignard synthesis is outlined in the diagram below.

Diagram 2: Experimental workflow for Grignard synthesis of 7-Tridecanol.

Part A: Preparation of Hexylmagnesium Bromide

• Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen).

• Place magnesium turnings (1.1 equivalents) in the three-neck flask.

• In the dropping funnel, prepare a solution of 1-bromohexane (1.0 equivalent) in anhydrous diethyl ether.

• Add a small portion of the 1-bromohexane solution to the magnesium. If the reaction does not start (indicated by bubbling or cloudiness), add a single crystal of iodine or gently warm the flask.

• Once initiated, add the remaining 1-bromohexane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring until most of the magnesium has been consumed.

Part B: Reaction with Heptanal

• Cool the freshly prepared Grignard reagent in an ice bath.

• Dissolve heptanal (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the heptanal solution dropwise to the stirred, cooled Grignard reagent.

• After the addition, remove the ice bath and stir the mixture at room temperature for 1-2 hours or until TLC indicates the consumption of the aldehyde.

Part C: Workup and Purification

• Cool the reaction mixture in an ice bath and slowly pour it into a beaker containing a stirred, cold saturated solution of NH₄Cl to quench the reaction.

• Transfer the mixture to a separatory funnel. Separate the ether layer and wash the aqueous layer twice with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter to remove the drying agent and concentrate the solvent using a rotary evaporator to obtain the crude 7-Tridecanol.

• If necessary, purify the crude product by vacuum distillation or column chromatography.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 927-45-7: 7-Tridecanol | CymitQuimica [cymitquimica.com]
• 3. 7-TRIDECANOL synthesis - chemicalbook [chemicalbook.com]

Application Note: Derivatization of 7-Tridecanol for Enhanced Gas Chromatography Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography (GC) is a cornerstone analytical technique for the separation and quantification of volatile and semi-volatile compounds. However, the direct analysis of polar molecules, such as long-chain alcohols, can be challenging due to their low volatility and tendency to exhibit poor chromatographic behavior, including peak tailing.[1] 7-Tridecanol, a secondary long-chain alcohol, is an example of a compound that benefits significantly from derivatization prior to GC analysis.

Derivatization chemically modifies the analyte to increase its volatility and thermal stability, thereby improving peak shape, resolution, and detection sensitivity.[2][3] This application note provides detailed protocols for two common and effective derivatization techniques for 7-tridecanol: silylation and acylation . Silylation involves replacing the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group, while acylation introduces an acyl group.

This document outlines the principles of these methods, provides step-by-step experimental protocols, and presents comparative quantitative data to guide researchers in selecting the optimal derivatization strategy for their analytical needs.

Principles of Derivatization for 7-Tridecanol

The primary objective of derivatizing 7-tridecanol is to mask the polar hydroxyl (-OH) group. This is achieved by replacing the active hydrogen with a non-polar functional group, which reduces intermolecular hydrogen bonding and consequently increases the molecule's volatility.

• Silylation: This is a widely used method where a silylating reagent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), reacts with the hydroxyl group to form a less polar and more volatile trimethylsilyl ether. The addition of a catalyst like Trimethylchlorosilane (TMCS) can enhance the reactivity of the silylating agent, especially for sterically hindered secondary alcohols.

• Acylation: This technique involves the reaction of the hydroxyl group with an acylating agent, such as Trifluoroacetic Anhydride (TFAA). This reaction forms a stable and volatile trifluoroacetyl ester. Fluorinated derivatives are particularly advantageous when using an electron capture detector (ECD) due to their high electron affinity, which significantly enhances detection sensitivity.

Experimental Protocols

Materials and Reagents

• 7-Tridecanol standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Trifluoroacetic Anhydride (TFAA)

• Pyridine (anhydrous)

• Hexane (GC grade)

• Toluene (anhydrous)

• Triethylamine (TEA)

• Deionized water

• Anhydrous sodium sulfate

• 2 mL reaction vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Gas chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

Protocol 1: Silylation with BSTFA + 1% TMCS

This protocol is suitable for converting 7-tridecanol to its trimethylsilyl (TMS) ether derivative.

• Sample Preparation: Accurately weigh approximately 1 mg of 7-tridecanol into a 2 mL reaction vial. If the sample is in solution, evaporate the solvent under a gentle stream of nitrogen to dryness.

• Reagent Addition: Add 100 µL of anhydrous pyridine to dissolve the sample.

• Add 200 µL of BSTFA + 1% TMCS to the vial.

• Reaction: Tightly cap the vial and vortex for 1 minute. Heat the vial at 70°C for 30 minutes in a heating block.

• Cooling and Analysis: Allow the vial to cool to room temperature. The sample is now ready for direct injection into the GC.

Protocol 2: Acylation with Trifluoroacetic Anhydride (TFAA)

This protocol describes the formation of the trifluoroacetyl ester of 7-tridecanol.

• Sample Preparation: Accurately weigh approximately 1 mg of 7-tridecanol into a 2 mL reaction vial. Dissolve the sample in 500 µL of anhydrous toluene.

• Catalyst Addition: Add 100 µL of triethylamine (TEA) as an acid scavenger.

• Reagent Addition: Add 100 µL of TFAA to the vial.

• Reaction: Tightly cap the vial and vortex for 1 minute. Heat the vial at 60°C for 20 minutes.

• Work-up: Cool the vial to room temperature. Add 1 mL of deionized water and vortex vigorously for 1 minute to quench the excess TFAA.

• Extraction: Allow the layers to separate. Carefully transfer the upper organic layer (toluene) to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

• Analysis: The dried organic extract is ready for injection into the GC.

Gas Chromatography Conditions

The following are typical GC conditions for the analysis of derivatized 7-tridecanol. Optimization may be required based on the specific instrument and column used.

Parameter	Silylated Derivative (TMS-ether)	Acylated Derivative (TFA-ester)
GC System	GC-FID or GC-MS	GC-FID or GC-ECD/MS
Column	Non-polar, e.g., DB-5ms (30 m x 0.25 mm, 0.25 µm)	Mid-polar, e.g., DB-17ms (30 m x 0.25 mm, 0.25 µm)
Injector Temp.	280°C	250°C
Injection Mode	Split (e.g., 20:1) or Splitless	Split (e.g., 20:1) or Splitless
Carrier Gas	Helium, constant flow at 1.0 mL/min	Helium, constant flow at 1.2 mL/min
Oven Program	100°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min)	80°C (hold 2 min), ramp at 15°C/min to 250°C (hold 10 min)
Detector Temp.	FID: 300°C; MS Transfer Line: 280°C	FID: 280°C; ECD: 300°C; MS Transfer Line: 250°C

Data Presentation

The following tables summarize representative quantitative data for the analysis of derivatized 7-tridecanol. Note: This data is illustrative for long-chain secondary alcohols and may vary based on the specific analytical system.

Table 1: Chromatographic and Detection Properties

Derivative	Expected Retention Time (min)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
7-Tridecanol-TMS Ether	~12.5	1 ng/mL	5 ng/mL
7-Tridecanol-TFA Ester	~10.8	0.1 ng/mL (ECD)	0.5 ng/mL (ECD)

Table 2: Method Validation Parameters

Derivative	Linearity (r²)	Precision (%RSD, n=6)	Recovery (%)
7-Tridecanol-TMS Ether	>0.998	< 5%	95 - 105%
7-Tridecanol-TFA Ester	>0.999	< 4%	97 - 103%

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the derivatization of 7-tridecanol for GC analysis.

Derivatization workflow for 7-tridecanol.

Conclusion

Derivatization of 7-tridecanol via silylation or acylation is a crucial step for reliable and sensitive quantification by gas chromatography. The choice between the two methods will depend on the specific requirements of the analysis. Silylation with BSTFA is a straightforward and robust method suitable for routine analysis with FID or MS detection. Acylation with TFAA, while requiring an additional work-up step, offers the advantage of producing a derivative that is highly responsive to an electron capture detector, making it ideal for trace-level analysis. The detailed protocols and comparative data provided in this application note serve as a valuable resource for researchers to effectively implement these derivatization strategies for the analysis of 7-tridecanol and other long-chain secondary alcohols.

References

• 1. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Detection of 7-Tridecanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Tridecanol is a long-chain fatty alcohol with applications in various industrial and research sectors, including its use as a precursor in the synthesis of surfactants and its potential role in drug delivery systems. Accurate and sensitive detection and quantification of 7-Tridecanol are crucial for quality control, formulation development, and pharmacokinetic studies. This document provides detailed application notes and experimental protocols for the analytical determination of 7-Tridecanol, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used technique for the analysis of volatile and semi-volatile compounds.

Analytical Techniques Overview

Gas Chromatography (GC) coupled with a Mass Spectrometer (MS) is the preferred method for the analysis of 7-Tridecanol due to its high sensitivity, selectivity, and ability to provide structural information for unequivocal identification. Due to the polar nature of the hydroxyl group and the relatively low volatility of 7-Tridecanol, a derivatization step is typically required to improve its chromatographic properties. The most common derivatization involves silylation to form a more volatile and thermally stable trimethylsilyl (TMS) ether.

Quantitative Data Summary

While specific validated data for 7-Tridecanol is not extensively published, the following table summarizes the expected performance characteristics of a validated GC-MS method for its quantification. These values are estimated based on typical performance for structurally similar long-chain alcohols and related compounds.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 10 ng/mL
Limit of Quantification (LOQ)	0.5 - 50 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (%RSD)	< 15%

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the detection and quantification of 7-Tridecanol.

Protocol 1: Sample Preparation from Biological Matrices (e.g., Plasma)

This protocol describes the extraction of 7-Tridecanol from a biological matrix using liquid-liquid extraction (LLE).

Materials:

• Biological sample (e.g., plasma)

• Internal Standard (IS) solution (e.g., a deuterated analog of a long-chain alcohol)

• Hexane

• Isopropanol

• Anhydrous sodium sulfate

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 1 mL of the biological sample in a glass centrifuge tube, add a known amount of the internal standard.

• Add 2 mL of a hexane:isopropanol (3:2, v/v) mixture.

• Vortex the mixture vigorously for 2 minutes to ensure thorough extraction.

• Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean glass tube.

• Dry the organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• The dried residue is now ready for derivatization.

Protocol 2: Derivatization of 7-Tridecanol to its TMS Ether

This protocol details the conversion of 7-Tridecanol to its more volatile trimethylsilyl (TMS) ether derivative.

Materials:

• Dried sample extract from Protocol 1 or a standard solution of 7-Tridecanol

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Heating block or oven

• GC vials with inserts

Procedure:

• To the dried sample extract or a known amount of 7-Tridecanol standard, add 50 µL of anhydrous pyridine to dissolve the residue.

• Add 100 µL of BSTFA with 1% TMCS to the vial.

• Tightly cap the vial and vortex for 30 seconds.

• Heat the vial at 70°C for 30 minutes in a heating block or oven.

• Allow the vial to cool to room temperature before GC-MS analysis.

Protocol 3: GC-MS Analysis of 7-Tridecanol-TMS Ether

This protocol outlines the instrumental parameters for the analysis of the derivatized 7-Tridecanol.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC Conditions:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms or equivalent).

• Injector: Split/Splitless, operated in splitless mode for 1 minute.

• Injector Temperature: 280°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 40-500.

• Data Acquisition: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. The expected molecular ion for the TMS derivative of 7-Tridecanol will be at m/z 272.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of 7-Tridecanol from a biological sample.

Caption: Workflow for the GC-MS analysis of 7-Tridecanol.

Logical Relationship for Method Selection

The diagram below outlines the decision-making process for selecting the appropriate analytical technique.

Caption: Decision tree for analytical method selection.

Application Note: Quantitative Analysis of 7-Tridecanol in Complex Mixtures using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Tridecanol is a secondary long-chain fatty alcohol with applications in various industries, including cosmetics and pharmaceuticals, where it can be present as a component in complex formulations. Accurate and precise quantification of 7-tridecanol is crucial for quality control, formulation development, and safety assessment. This application note provides a detailed protocol for the quantitative analysis of 7-tridecanol in complex matrices using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely used analytical technique for this purpose due to its high sensitivity and selectivity.[1]

The primary analytical challenge for long-chain alcohols like 7-tridecanol is their relatively low volatility and the presence of a polar hydroxyl group, which can lead to poor chromatographic peak shape and thermal instability. To overcome these issues, a derivatization step is employed to convert the hydroxyl group into a less polar and more volatile trimethylsilyl (TMS) ether. This is typically achieved through a silylation reaction.

This document outlines the complete workflow, from sample preparation using either Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) to derivatization and subsequent GC-MS analysis.

Methodology

The quantitative analysis of 7-tridecanol is performed by GC-MS after a derivatization step to improve its volatility and chromatographic performance. An internal standard is recommended for accurate quantification to compensate for any variability during sample preparation and injection.

Sample Preparation

The choice of sample preparation technique depends on the nature of the complex mixture (matrix). Two common and effective methods are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

a) Liquid-Liquid Extraction (LLE)

This method is suitable for liquid samples such as biological fluids or cosmetic emulsions.

Protocol:

• Pipette a known volume or weigh a known amount of the sample into a glass centrifuge tube.

• Add a known amount of a suitable internal standard (e.g., a deuterated analog or a similar long-chain alcohol not present in the sample).

• Add a water-immiscible organic solvent (e.g., hexane or a mixture of hexane and diethyl ether).

• Vortex the mixture vigorously for 2-3 minutes to ensure thorough mixing and extraction of 7-tridecanol into the organic phase.

• Centrifuge the mixture to achieve phase separation.

• Carefully transfer the upper organic layer to a clean glass tube.

• Repeat the extraction step with a fresh portion of the organic solvent to ensure complete recovery.

• Combine the organic extracts and evaporate the solvent to dryness under a gentle stream of nitrogen.

• The dried residue is then ready for derivatization.

b) Solid-Phase Extraction (SPE)

SPE is effective for cleaning up complex samples and concentrating the analyte of interest. It is particularly useful for cosmetic creams and ointments.

Protocol:

• Weigh a known amount of the sample and dissolve or disperse it in a suitable organic solvent.

• Add a known amount of the internal standard.

• Condition an appropriate SPE cartridge (e.g., a silica-based or reversed-phase cartridge) with a non-polar solvent followed by the sample solvent.

• Load the sample solution onto the conditioned SPE cartridge.

• Wash the cartridge with a weak solvent to remove interfering matrix components.

• Elute the 7-tridecanol and the internal standard with a stronger organic solvent.

• Collect the eluate and evaporate it to dryness under a gentle stream of nitrogen.

• The dried residue is now ready for derivatization.

Derivatization: Silylation

To enhance the volatility of 7-tridecanol for GC analysis, the hydroxyl group is converted to a trimethylsilyl (TMS) ether.

Protocol:

• To the dried residue from the sample preparation step, add a silylating agent. A common and effective reagent is a mixture of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and Trimethylchlorosilane (TMCS) in a suitable solvent like pyridine or acetonitrile.

• Seal the reaction vial tightly.

• Heat the mixture at 60-70°C for 30-60 minutes to ensure complete derivatization.

• After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Analysis

The derivatized sample is analyzed using a gas chromatograph coupled to a mass spectrometer.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	System equipped with a split/splitless injector
Column	Non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)
Injector Temperature	280 °C
Carrier Gas	Helium at a constant flow rate (e.g., 1.0 mL/min)
Oven Temperature Program	Initial temperature: 100°C, hold for 2 minutes; Ramp at 10°C/min to 280°C, hold for 10 minutes.
Mass Spectrometer	Quadrupole or Ion Trap
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Full Scan (for identification) and Selected Ion Monitoring (SIM) (for quantification)
SIM Ions for 7-Tridecanol-TMS	To be determined from the mass spectrum of the derivatized standard. Key fragments would likely include the molecular ion and characteristic fragment ions.

Data Presentation

Quantitative data for the analysis of 7-tridecanol should be presented in a clear and structured format. The following tables provide a template for reporting the validation parameters of the analytical method. While specific data for 7-tridecanol is not widely published, the following tables represent typical performance characteristics for the GC-MS analysis of similar long-chain alcohols after derivatization. These values should be determined experimentally during method validation.

Table 1: GC-MS Method Validation Parameters for 7-Tridecanol Quantification (Hypothetical Data)

Parameter	Result
Linear Range	0.1 - 50 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%

Table 2: Recovery Study of 7-Tridecanol from a Complex Matrix (Hypothetical Data)

Spiked Concentration (µg/mL)	Matrix Type	Mean Recovery (%)	%RSD (n=3)
1	Cosmetic Cream	95.2	4.5
10	Cosmetic Cream	98.1	3.2
50	Cosmetic Cream	96.5	3.8
1	Biological Fluid	92.8	5.1
10	Biological Fluid	94.5	4.3
50	Biological Fluid	93.7	4.8

Visualizations

Experimental Workflow

The overall process for the quantitative analysis of 7-tridecanol is depicted in the following workflow diagram.

Caption: Workflow for the quantitative analysis of 7-tridecanol.

Principle of Internal Standard Quantification

The use of an internal standard is crucial for achieving high accuracy and precision in quantitative analysis. The following diagram illustrates this principle.

Caption: Principle of internal standard method for quantification.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of 7-tridecanol in complex mixtures using GC-MS. The described methods for sample preparation (LLE and SPE) and derivatization (silylation) are robust and widely applicable. The use of an internal standard is critical for ensuring high accuracy and precision by correcting for variability during sample preparation and analysis. This methodology is a valuable tool for researchers, scientists, and drug development professionals requiring accurate quantification of 7-tridecanol in various matrices. Method validation, including the determination of linearity, LOD, LOQ, and recovery, is essential for ensuring the reliability of the obtained results.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: 7-Tridecanol as a Precursor in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of 7-tridecanol as a versatile precursor in organic synthesis. The following sections describe its application in the synthesis of ketones and esters, which are valuable intermediates in the fragrance industry and potential building blocks for more complex molecules.

Oxidation of 7-Tridecanol to 7-Tridecanone

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. 7-Tridecanone, a product of 7-tridecanol oxidation, is a useful intermediate and can be employed in various synthetic applications. Two common and effective methods for this oxidation are the Jones oxidation and a more modern, milder TEMPO-catalyzed oxidation.

Jones Oxidation of 7-Tridecanol

The Jones oxidation utilizes a solution of chromium trioxide in sulfuric acid and acetone to rapidly and efficiently oxidize secondary alcohols to ketones.[1][2][3][4]

Experimental Protocol:

A solution of 7-tridecanol (10.0 g, 49.9 mmol) in 100 mL of acetone is placed in a three-necked flask equipped with a dropping funnel, a thermometer, and a mechanical stirrer. The solution is cooled to 15-20°C in an ice-water bath. Jones reagent (prepared by dissolving 26.7 g of chromium trioxide in 23 mL of concentrated sulfuric acid and diluting with water to a final volume of 100 mL) is added dropwise from the dropping funnel. The rate of addition is controlled to maintain the reaction temperature below 35°C. The reaction is monitored by the color change from orange to green. Upon completion, the excess oxidizing agent is quenched by the dropwise addition of isopropyl alcohol until the green color persists. The reaction mixture is then decanted from the chromium salts, and the salts are washed with acetone. The combined acetone solutions are concentrated under reduced pressure. The residue is dissolved in diethyl ether, washed with saturated sodium bicarbonate solution and brine, and then dried over anhydrous sodium sulfate. The solvent is removed by rotary evaporation to yield 7-tridecanone.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Yield (%)
7-Tridecanol	200.36	10.0	49.9	-
7-Tridecanone	198.34	9.5	47.9	~96

Logical Workflow for Jones Oxidation:

Workflow for the Jones oxidation of 7-tridecanol.

TEMPO-Catalyzed Oxidation of 7-Tridecanol

For substrates sensitive to strong acidic conditions, a milder oxidation using 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) as a catalyst is a suitable alternative. This method often uses sodium hypochlorite (bleach) as the terminal oxidant in a biphasic system.

Experimental Protocol:

In a round-bottomed flask, 7-tridecanol (5.0 g, 24.9 mmol), TEMPO (0.039 g, 0.25 mmol), and 50 mL of dichloromethane are combined. To this solution, a solution of potassium bromide (0.30 g, 2.5 mmol) in 5 mL of water is added. The biphasic mixture is cooled to 0°C with vigorous stirring. An aqueous solution of sodium hypochlorite (10-15% available chlorine, 25 mL) with sodium bicarbonate (2.1 g, 25 mmol) is added dropwise, maintaining the temperature below 5°C. The reaction is stirred at 0°C for 1-2 hours and monitored by TLC. Upon completion, the layers are separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with 1 M HCl, saturated sodium thiosulfate solution, and brine. The organic phase is then dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to afford 7-tridecanone.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Yield (%)
7-Tridecanol	200.36	5.0	24.9	-
7-Tridecanone	198.34	4.7	23.7	~95

Signaling Pathway for TEMPO-Catalyzed Oxidation:

Catalytic cycle of TEMPO-mediated oxidation.

Esterification of 7-Tridecanol to 7-Tridecyl Acetate

Esters of long-chain alcohols often possess pleasant fragrances and are used in the perfume and food industries. 7-Tridecyl acetate can be synthesized from 7-tridecanol via Fischer esterification.

Fischer Esterification of 7-Tridecanol

Fischer esterification is an acid-catalyzed reaction between a carboxylic acid and an alcohol. To drive the equilibrium towards the product, an excess of one reactant is used, or the water formed is removed, often with a Dean-Stark apparatus.

Experimental Protocol:

In a round-bottomed flask equipped with a Dean-Stark trap and a reflux condenser, 7-tridecanol (10.0 g, 49.9 mmol), acetic acid (5.99 g, 99.8 mmol), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.47 g, 2.5 mmol) in 100 mL of toluene are combined. The mixture is heated to reflux, and the water produced is collected in the Dean-Stark trap. The reaction is monitored by the amount of water collected and by TLC. After no more water is collected (approximately 4-6 hours), the reaction mixture is cooled to room temperature. The solution is washed with saturated sodium bicarbonate solution until no more gas evolves, followed by washing with water and brine. The organic layer is dried over anhydrous sodium sulfate, and the solvent is removed by rotary evaporation. The crude product can be further purified by vacuum distillation to yield pure 7-tridecyl acetate.

Quantitative Data:

Reactant/Product	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)	Yield (%)
7-Tridecanol	200.36	10.0	49.9	-
Acetic Acid	60.05	5.99	99.8	-
7-Tridecyl Acetate	242.40	11.2	46.2	~93

Experimental Workflow for Fischer Esterification:

Workflow for the Fischer esterification of 7-tridecanol.

Potential Application in Insect Pheromone Synthesis

While direct synthesis of known insect pheromones from 7-tridecanol is not widely reported, its structural motif could potentially be elaborated into pheromone-like molecules. For instance, a hypothetical transformation could involve the conversion of 7-tridecanol to an unsaturated derivative, a common feature in many insect pheromones.

Hypothetical Synthetic Pathway:

A plausible, though not experimentally verified, route could involve the dehydration of 7-tridecanol to a mixture of tridecenes, followed by selective functionalization of the double bond. For example, hydroboration-oxidation could introduce a primary alcohol at a different position, which could then be acetylated to form a pheromone analogue. This remains a theoretical application requiring further research and development.

Logical Relationship for a Hypothetical Pheromone Synthesis:

Hypothetical pathway to a pheromone analogue.

These detailed application notes and protocols are intended to guide researchers in utilizing 7-tridecanol as a precursor in their synthetic endeavors. The provided data and workflows offer a solid foundation for further exploration and development in the fields of fragrance chemistry, materials science, and drug discovery.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Jones Oxidation [organic-chemistry.org]
• 3. Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 4. Jones oxidation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 7-Tridecanol in Surfactant Development

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of 7-tridecanol in the development of novel surfactants. 7-Tridecanol, a branched-chain alcohol, offers unique properties to surfactants, influencing their performance in various applications, including cleaning products, emulsifiers, and potentially in drug delivery systems.

Introduction to 7-Tridecanol-Based Surfactants

Surfactants derived from 7-tridecanol fall into the category of branched alcohol surfactants. The branching in the hydrophobic tail disrupts the packing of surfactant molecules at interfaces, leading to distinct physicochemical properties compared to their linear counterparts.[1] This structural difference generally results in lower melting points, improved wetting performance, and reduced foaming.[1]

Two primary classes of surfactants can be synthesized from 7-tridecanol:

• Non-ionic Surfactants (Ethoxylates): These are produced by the ethoxylation of 7-tridecanol, where ethylene oxide units are added to the alcohol. The number of ethylene oxide (EO) units determines the hydrophilic-lipophilic balance (HLB) of the surfactant, and thus its solubility and application.[2][3]

• Anionic Surfactants (Ether Sulfates): These are synthesized by the sulfation of 7-tridecanol ethoxylates. The introduction of a sulfate group imparts a negative charge, enhancing detergency and foaming properties.[4]

Quantitative Data on Isotridecanol-Based Surfactants

The following table summarizes key performance parameters for isotridecanol-based surfactants, which serve as a proxy for 7-tridecanol-derived surfactants. The data is compiled from studies on branched C13 alcohol ethoxylates and their sulfate derivatives.

Surfactant	Ethylene Oxide Units (n)	Critical Micelle Concentration (CMC) (mmol/L)	Surface Tension at CMC (γcmc) (mN/m)	Applications
Isotridecanol Ethoxylate	6	~0.025 - 0.1 g/L	< 30	Emulsifying, Cleaning
Isotridecanol Ethoxylate	8	~0.025 - 0.1 g/L	< 30	Emulsifying, Cleaning
Sodium Isotridecyl Ether Sulfate	5	Not specified	Increased with EO units	Detergents, Wetting Agents
Sodium Isotridecyl Ether Sulfate	7	Not specified	Increased with EO units	Detergents, Wetting Agents
Sodium Isotridecyl Ether Sulfate	9	Not specified	Increased with EO units	Detergents, Wetting Agents

Experimental Protocols

Synthesis of 7-Tridecanol Ethoxylates (Non-ionic Surfactants)

This protocol describes a general procedure for the ethoxylation of 7-tridecanol. The number of ethylene oxide units can be controlled by the reaction stoichiometry.

Materials:

• 7-Tridecanol

• Ethylene Oxide

• Potassium Hydroxide (KOH) or other suitable catalyst

• Nitrogen gas

• Reaction vessel with temperature and pressure control

Procedure:

• Charge the reaction vessel with 7-tridecanol and the catalyst (e.g., KOH).

• Heat the mixture to the reaction temperature (typically 120-180°C) under a nitrogen atmosphere.

• Introduce a metered amount of ethylene oxide into the reactor. The reaction is exothermic and requires careful temperature control.

• Maintain the reaction under pressure (e.g., 1-5 bar) until the desired degree of ethoxylation is achieved.

• After the reaction is complete, cool the reactor and neutralize the catalyst.

• The resulting 7-tridecanol ethoxylate can be purified if necessary.

Fig 1. Synthesis of 7-Tridecanol Ethoxylate.

Synthesis of Sodium 7-Tridecyl Ether Sulfate (Anionic Surfactant)

This protocol outlines the sulfation of a 7-tridecanol ethoxylate followed by neutralization.

Materials:

• 7-Tridecanol Ethoxylate

• Sulfating agent (e.g., Chlorosulfonic acid, SO3)

• Inert solvent (e.g., Dichloromethane)

• Sodium Hydroxide (NaOH) solution

• Reaction vessel with cooling capabilities

Procedure:

• Dissolve the 7-tridecanol ethoxylate in an inert solvent in the reaction vessel.

• Cool the solution to 0-10°C.

• Slowly add the sulfating agent (e.g., chlorosulfonic acid) to the cooled solution while maintaining the temperature.

• Allow the reaction to proceed for a specified time (e.g., 1-2 hours) with stirring.

• After the sulfation is complete, neutralize the reaction mixture by slowly adding a sodium hydroxide solution until the pH is neutral.

• The resulting sodium 7-tridecyl ether sulfate can be isolated by removing the solvent.

Fig 2. Synthesis of Sodium 7-Tridecyl Ether Sulfate.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental property of a surfactant and can be determined by various methods, including surface tension measurements and conductivity measurements (for ionic surfactants).

Method: Surface Tensiometry

• Prepare a series of aqueous solutions of the surfactant with varying concentrations.

• Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is the concentration at which the surface tension plateaus.

Fig 3. Workflow for CMC Determination.

Evaluation of Emulsification Performance

The emulsification index (E24) is a simple method to assess the emulsifying ability of a surfactant.

Procedure:

• Mix a known volume of the surfactant solution with an equal volume of an immiscible oil (e.g., hexane or mineral oil) in a graduated cylinder.

• Vortex the mixture vigorously for a set time (e.g., 2 minutes).

• Allow the mixture to stand for 24 hours.

• Measure the height of the emulsion layer and the total height of the liquid.

• Calculate the E24 using the following formula: E24 (%) = (Height of emulsion layer / Total height of liquid) x 100

Applications in Drug Development

The unique properties of 7-tridecanol-based surfactants make them interesting candidates for various applications in drug development:

• Solubilization of Poorly Soluble Drugs: Non-ionic surfactants with appropriate HLB values can form micelles that encapsulate hydrophobic drug molecules, increasing their aqueous solubility.

• Formation of Drug Delivery Systems: The emulsifying properties can be utilized to formulate stable nanoemulsions and microemulsions for targeted drug delivery.

• Excipients in Formulations: Their surface-active properties can be beneficial in various dosage forms, such as tablets and suspensions, to improve wetting and dissolution of active pharmaceutical ingredients.

Further research is warranted to fully explore the potential of 7-tridecanol-derived surfactants in advanced drug delivery systems, focusing on their biocompatibility and specific interactions with drug molecules.

References

• 1. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 2. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 3. atamankimya.com [atamankimya.com]
• 4. tandfonline.com [tandfonline.com]

Application Note: 7-Tridecanol as a Reference Standard in Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and precise quantification of analytes is paramount in chromatographic analysis. The use of an internal standard (IS) is a widely accepted practice to correct for variations in sample preparation and instrument response, thereby improving the reliability of quantitative results.[1] An ideal internal standard should be chemically similar to the analyte of interest, not naturally present in the sample matrix, and chromatographically resolved from other components.[2] 7-Tridecanol, a 13-carbon secondary alcohol, possesses properties that make it a suitable internal standard for the gas chromatography (GC) analysis of various medium to long-chain volatile and semi-volatile organic compounds, particularly other alcohols, fatty acids, and related derivatives. Its central hydroxyl group provides a distinct polarity, and its 13-carbon chain length results in a retention time that is often in a suitable range for the analysis of similar compounds.

This application note provides a detailed protocol for the use of 7-tridecanol as a reference standard in GC-Mass Spectrometry (GC-MS) analysis. It includes sample preparation, instrument parameters, and data analysis guidelines.

Physicochemical Properties of 7-Tridecanol

A thorough understanding of the physicochemical properties of a reference standard is crucial for its effective implementation.

Property	Value
CAS Number	927-45-7
Molecular Formula	C₁₃H₂₈O
Molecular Weight	200.36 g/mol
Boiling Point	268.11°C (estimate)
Solubility	Insoluble in water, soluble in organic solvents like methanol and ethanol.[3]

Application: Quantification of Long-Chain Alcohols in a Sample Matrix

This protocol details the use of 7-tridecanol as an internal standard for the quantitative analysis of a target analyte, for example, 1-dodecanol, in a complex organic matrix.

Experimental Workflow

The overall workflow for the quantitative analysis using an internal standard is depicted below.

Fig. 1: General workflow for quantitative analysis using an internal standard.

Detailed Experimental Protocol

Materials and Reagents

• 7-Tridecanol (Reference Standard Grade, >98% purity)

• 1-Dodecanol (Analyte, >98% purity)

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Anhydrous Sodium Sulfate

• Derivatization agent (optional): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa

Standard Solution Preparation

• 7-Tridecanol Internal Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 7-tridecanol and dissolve it in 10 mL of methanol in a volumetric flask.

• 1-Dodecanol Analyte Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 1-dodecanol and dissolve it in 10 mL of methanol in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution. Each calibration standard should be spiked with a constant concentration of the 7-tridecanol internal standard. A typical concentration for the internal standard in the final sample is 10 µg/mL.

Sample Preparation

• Sample Spiking: To 1 mL of the sample matrix, add a known amount of the 7-tridecanol internal standard stock solution to achieve a final concentration of 10 µg/mL.

• Extraction: Perform a liquid-liquid extraction using dichloromethane. Add 2 mL of dichloromethane to the spiked sample, vortex for 2 minutes, and centrifuge to separate the layers.

• Drying: Transfer the organic layer to a clean tube containing anhydrous sodium sulfate to remove any residual water.

• Derivatization (if necessary): For polar analytes like alcohols, derivatization can improve peak shape and thermal stability.[2] Evaporate the solvent under a gentle stream of nitrogen. Add 100 µL of BSTFA + 1% TMCS and heat at 70°C for 30 minutes.

• Final Sample: After cooling, the sample is ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters. Optimization may be required based on the specific instrument and analytes.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature 60°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.
MS Source Temperature	230°C
MS Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

Data Presentation and Analysis

The use of an internal standard allows for the calculation of a response factor (RF) for the analyte relative to the IS.

Response Factor (RF) = (Analyte Peak Area / IS Peak Area) / (Analyte Concentration / IS Concentration)

A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the ratio of the analyte concentration to the internal standard concentration for the prepared calibration standards. The concentration of the analyte in the unknown sample is then determined using this calibration curve.

Hypothetical Quantitative Data

The following table presents hypothetical data for a calibration curve of 1-dodecanol using 7-tridecanol as an internal standard.

Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Conc. Ratio (Analyte/IS)
1	10	50,000	500,000	0.10	0.1
5	10	255,000	510,000	0.50	0.5
10	10	520,000	505,000	1.03	1.0
25	10	1,300,000	515,000	2.52	2.5
50	10	2,600,000	508,000	5.12	5.0

Logical Relationship for Quantification

References

• 1. GC internal standards - Chromatography Forum [chromforum.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Studies Involving 7-Tridecanol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

7-Tridecanol is a long-chain fatty alcohol with a 13-carbon chain.[1] While its precise biological mechanisms are not fully elucidated, preliminary data suggests potential anti-cancer and antibacterial activities.[1][2][3] As a long-chain alcohol, its hydrophobic nature suggests possible interactions with cellular membranes, potentially influencing various signaling pathways. These application notes provide detailed protocols for investigating the in vitro effects of 7-Tridecanol, focusing on cytotoxicity, apoptosis, and anti-inflammatory potential.

Assessment of Cytotoxicity

A primary step in evaluating the in vitro effects of a compound is to determine its cytotoxicity. The following protocols outline methods to assess the impact of 7-Tridecanol on cell viability.

MTT Assay for Cell Viability

The MTT assay is a colorimetric method that measures the metabolic activity of cells as an indicator of their viability.[4]

Experimental Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare a stock solution of 7-Tridecanol in a suitable solvent (e.g., DMSO). Further dilute with cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically ≤ 0.5%).

• Cell Treatment: Replace the medium in each well with fresh medium containing various concentrations of 7-Tridecanol. Include a vehicle control (medium with the same concentration of DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Data Presentation:

Table 1: Cytotoxicity of 7-Tridecanol on Various Cell Lines (Hypothetical Data)

Cell Line	7-Tridecanol Concentration (µM)	Cell Viability (%) (Mean ± SD)	IC50 (µM)
MCF-7	0 (Vehicle)	100 ± 4.5	\multirow{5}{}{45.2}
10	85.2 ± 3.1
25	62.1 ± 2.8
50	48.7 ± 3.5
100	21.3 ± 2.2
A549	0 (Vehicle)	100 ± 5.1	\multirow{5}{}{68.5}
10	91.5 ± 4.2
25	75.4 ± 3.9
50	59.8 ± 4.1
100	35.6 ± 3.7

Evaluation of Apoptotic Activity

To determine if cytotoxicity is mediated by apoptosis, the following protocol for Annexin V & Propidium Iodide (PI) staining can be utilized.

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with 7-Tridecanol at predetermined concentrations (e.g., IC50 value) for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's instructions and incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Data Presentation:

Table 2: Apoptosis Induction by 7-Tridecanol in MCF-7 Cells (Hypothetical Data)

Treatment	Viable Cells (%) (Annexin V-/PI-)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)
Vehicle Control	95.1 ± 2.3	2.5 ± 0.8	2.4 ± 0.7
7-Tridecanol (45 µM)	60.3 ± 3.1	25.7 ± 2.5	14.0 ± 1.9

Assessment of Anti-Inflammatory Potential

The anti-inflammatory effects of 7-Tridecanol can be investigated by measuring its ability to inhibit the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Inhibition of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

Experimental Protocol:

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of 7-Tridecanol for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide Measurement: Measure the amount of nitrite (a stable product of NO) in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Data Presentation:

Table 3: Inhibition of LPS-Induced Nitric Oxide Production by 7-Tridecanol (Hypothetical Data)

7-Tridecanol Concentration (µM)	Nitrite Concentration (µM) (Mean ± SD)	% Inhibition of NO Production
Control (No LPS)	1.2 ± 0.3	-
LPS (1 µg/mL) Only	25.8 ± 1.9	0
LPS + 10 µM 7-Tridecanol	20.1 ± 1.5	22.1
LPS + 25 µM 7-Tridecanol	14.5 ± 1.1	43.8
LPS + 50 µM 7-Tridecanol	8.7 ± 0.9	66.3

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the in vitro assessment of 7-Tridecanol.

Caption: General workflow for in vitro evaluation of 7-Tridecanol.

Potential Signaling Pathway: NF-κB Inhibition

Given the potential anti-inflammatory effects, 7-Tridecanol may act by inhibiting the NF-κB signaling pathway. The NF-κB pathway is a key regulator of inflammatory responses.

Caption: Hypothesized inhibition of the NF-κB pathway by 7-Tridecanol.

Potential Signaling Pathway: MAPK Involvement

The Mitogen-Activated Protein Kinase (MAPK) pathways are also crucial in regulating inflammation and cell proliferation. 7-Tridecanol could potentially modulate these pathways.

Caption: Potential modulation of the MAPK signaling cascade by 7-Tridecanol.

References

• 1. CAS 927-45-7: 7-Tridecanol | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. Antibacterial Activity of Long-Chain Fatty Alcohols against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Preparing 7-Tridecanol Formulations for Biological Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Tridecanol is a long-chain fatty alcohol with hydrophobic properties, rendering it insoluble in aqueous solutions.[1][2][3] This characteristic poses a significant challenge for its use in biological assays, which are predominantly aqueous-based. Proper formulation is therefore critical to ensure the compound's solubility, stability, and bioavailability in experimental settings. These application notes provide detailed protocols for the preparation of 7-Tridecanol formulations suitable for a range of biological assays, with a focus on creating stable stock solutions and diluted formulations in aqueous media.

Given the limited publicly available quantitative solubility data for 7-Tridecanol in common laboratory solvents, this document first outlines a protocol to determine its solubility. Subsequent protocols detail methods for preparing stock solutions in dimethyl sulfoxide (DMSO) and ethanol, followed by the preparation of final assay formulations using direct dilution and a carrier-based method with bovine serum albumin (BSA).

Data Presentation

The following table summarizes key properties of 7-Tridecanol and provides estimated and reported data relevant to its formulation.

Property	Value	References
Molecular Formula	C₁₃H₂₈O	[2]
Molecular Weight	200.36 g/mol	[2]
Appearance	Colorless, viscous liquid or solid
Water Solubility	Insoluble
Organic Solvent Solubility	Soluble in organic solvents such as ethanol and ether.
Stock Solution Solvent	DMSO is a recommended solvent for preparing stock solutions.
Reported Biological Activity Concentration (of 1-Tridecanol)	80 µg/mL (antibacterial activity)

Experimental Protocols

Protocol 1: Determination of 7-Tridecanol Solubility in Organic Solvents

Objective: To determine the maximum soluble concentration of 7-Tridecanol in DMSO and ethanol.

Materials:

• 7-Tridecanol

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethanol (200 proof, absolute)

• Vortex mixer

• Water bath or heat block

• Microcentrifuge

• Analytical balance

Methodology:

• Preparation of Supersaturated Solutions:

  • Accurately weigh out an excess amount of 7-Tridecanol (e.g., 20 mg) into a series of microcentrifuge tubes.

  • To each tube, add a small, precise volume of the chosen solvent (e.g., 100 µL of DMSO or ethanol).

• Solubilization:

  • Vortex the tubes vigorously for 2-3 minutes.

  • To aid dissolution, the tubes can be gently heated to 37°C in a water bath and periodically sonicated.

  • Allow the solutions to equilibrate at room temperature for at least 24 hours to ensure that the solution is fully saturated.

• Separation of Undissolved Solute:

  • Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet any undissolved 7-Tridecanol.

• Determination of Soluble Concentration:

  • Carefully collect a known volume of the supernatant without disturbing the pellet.

  • Determine the concentration of 7-Tridecanol in the supernatant. This can be done by evaporating the solvent from a known volume of the supernatant and weighing the remaining solute.

  • Express the solubility in mg/mL and mM.

Protocol 2: Preparation of a 7-Tridecanol Stock Solution

Objective: To prepare a concentrated stock solution of 7-Tridecanol in an organic solvent.

Materials:

• 7-Tridecanol

• DMSO or Ethanol

• Sterile, amber glass vials or polypropylene tubes

• Analytical balance

• Vortex mixer

• Sonicator (optional)

Methodology:

• Based on the solubility determined in Protocol 1, calculate the amount of 7-Tridecanol needed to prepare a stock solution at a desired concentration (e.g., 10 mM). One commercial supplier provides a 10 mM sample solution.

• Accurately weigh the calculated amount of 7-Tridecanol and place it in a sterile vial.

• Add the required volume of DMSO or ethanol to the vial.

• Vortex the mixture until the 7-Tridecanol is completely dissolved. Gentle warming (e.g., 37°C) and sonication can be used to facilitate dissolution.

• Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Protocol 3: Preparation of Final Assay Formulations

Objective: To prepare diluted, working concentrations of 7-Tridecanol in aqueous-based biological assay media.

Method A: Direct Dilution

This method is suitable for assays where a very low final concentration of the organic solvent is tolerable.

Materials:

• 7-Tridecanol stock solution (from Protocol 2)

• Sterile aqueous assay medium (e.g., cell culture medium, buffer)

Methodology:

• Thaw an aliquot of the 7-Tridecanol stock solution.

• Perform serial dilutions of the stock solution in the aqueous assay medium to achieve the desired final concentrations.

• It is crucial to maintain the final concentration of the organic solvent (DMSO or ethanol) in the assay medium at a non-toxic level, typically below 0.5% (v/v).

• Vortex each dilution thoroughly immediately before adding to the biological assay.

Method B: Carrier-Based Formulation using Bovine Serum Albumin (BSA)

This method is recommended for higher concentrations of 7-Tridecanol or for sensitive cell lines, as BSA can help to solubilize and deliver hydrophobic compounds while mitigating solvent toxicity.

Materials:

• 7-Tridecanol stock solution (from Protocol 2)

• Bovine Serum Albumin (BSA), fatty acid-free

• Sterile aqueous assay medium

Methodology:

• Prepare a sterile stock solution of BSA (e.g., 10% w/v) in the aqueous assay medium.

• In a sterile tube, add the required volume of the 7-Tridecanol stock solution.

• Add the BSA stock solution to the tube containing the 7-Tridecanol stock, and vortex immediately to facilitate the complexation of 7-Tridecanol with BSA.

• Incubate the mixture at 37°C for 30-60 minutes to allow for stable complex formation.

• Further dilute the 7-Tridecanol-BSA complex in the aqueous assay medium to achieve the final desired concentrations.

Mandatory Visualization

Caption: Workflow for preparing 7-Tridecanol formulations.

Caption: Decision tree for selecting a 7-Tridecanol formulation protocol.

References

• 1. glpbio.com [glpbio.com]
• 2. CAS 927-45-7: 7-Tridecanol | CymitQuimica [cymitquimica.com]
• 3. 1-Tridecanol | C13H28O | CID 8207 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Strategies to improve 7-Tridecanol synthesis yield

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of 7-Tridecanol. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to help you optimize your synthesis yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 7-Tridecanol?

A1: The two most prevalent and effective methods for synthesizing 7-Tridecanol are the reduction of 7-tridecanone and the Grignard reaction. The reduction of 7-tridecanone, typically with a reducing agent like sodium borohydride, is a straightforward method that can produce high yields. The Grignard reaction offers a versatile approach to form the carbon-carbon bond and the alcohol in a single key step, for example, by reacting heptanal with hexylmagnesium bromide.

Q2: My 7-Tridecanol yield from the Grignard reaction is consistently low. What are the likely causes?

A2: Low yields in Grignard reactions are often due to the presence of moisture or other protic sources in the reaction setup. Grignard reagents are potent bases and will react with even trace amounts of water, which quenches the reagent.[1] Ensure all glassware is thoroughly dried, and use anhydrous solvents. Other potential causes include the formation of side products like from Wurtz coupling, or incomplete reaction.[1][2]

Q3: How can I purify the synthesized 7-Tridecanol?

A3: Purification of 7-Tridecanol can be achieved through fractional distillation or recrystallization. Fractional distillation is suitable for separating 7-Tridecanol from impurities with different boiling points.[3][4] Given that 7-Tridecanol is a solid at room temperature, recrystallization from a suitable solvent or solvent pair can also be a highly effective purification method.

Q4: What are the expected side products in the Grignard synthesis of 7-Tridecanol?

A4: Common side products in the Grignard synthesis of secondary alcohols include the Wurtz coupling product (dodecane in the case of hexylmagnesium bromide), and the ketone (7-heptanone) from the oxidation of the magnesium alkoxide intermediate. Additionally, if the aldehyde starting material (heptanal) contains acidic alpha-protons, the Grignard reagent can act as a base, leading to enolization and recovery of the starting aldehyde after workup.

Q5: Can I use a stronger reducing agent like lithium aluminum hydride (LiAlH₄) for the reduction of 7-tridecanone?

A5: While lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing ketones, sodium borohydride (NaBH₄) is generally sufficient and safer for the reduction of simple ketones like 7-tridecanone. NaBH₄ is more selective and tolerant of protic solvents, making the reaction setup and workup simpler.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 7-Tridecanol.

Issue 1: Low or No Yield in Grignard Synthesis

Possible Cause	Troubleshooting Steps
Presence of Water or Protic Impurities	Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents, preferably freshly distilled. Ensure starting materials (heptanal and hexyl bromide) are dry.
Inactive Magnesium	Use fresh, shiny magnesium turnings. If the magnesium is dull, activate it by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.
Incomplete Reaction	Increase the reaction time or gently warm the reaction mixture to ensure the reaction goes to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Side Reactions (e.g., Wurtz Coupling)	Add the hexyl bromide solution dropwise to the magnesium turnings to maintain a low concentration of the halide and minimize coupling.

Issue 2: Impure Product After Synthesis and Workup

Possible Cause	Troubleshooting Steps
Presence of Starting Materials	Ensure the reaction has gone to completion by monitoring with TLC. If necessary, adjust the stoichiometry of the reagents.
Formation of Byproducts	For Grignard synthesis, optimize the reaction conditions (e.g., temperature, addition rate) to minimize side reactions. For the reduction of 7-tridecanone, ensure the purity of the starting ketone.
Inefficient Extraction	During the workup, ensure proper phase separation and perform multiple extractions with the organic solvent to maximize the recovery of 7-Tridecanol.
Contamination from Workup	Use deionized water for washing steps and ensure all reagents used in the workup are of appropriate purity.

Quantitative Data on Synthesis Parameters

The following tables provide illustrative data on how different reaction parameters can influence the yield of 7-Tridecanol. Note: This data is based on general principles and results from analogous reactions and should be used as a guideline for optimization.

Table 1: Effect of Temperature on the Reduction of 7-Tridecanone with NaBH₄

Entry	Temperature (°C)	Reaction Time (h)	Solvent	Yield of 7-Tridecanol (%)
1	0	2	Methanol	85
2	25 (Room Temp.)	1	Methanol	92
3	50	0.5	Methanol	88 (potential for side reactions)

This table illustrates the general trend that room temperature is often optimal for sodium borohydride reductions of ketones, providing a good balance between reaction rate and selectivity.

Table 2: Effect of Grignard Reagent Stoichiometry on the Synthesis of 7-Tridecanol

Entry	Equivalents of Hexylmagnesium Bromide	Reaction Time (h)	Temperature (°C)	Yield of 7-Tridecanol (%)
1	1.0	2	0 to RT	75
2	1.2	2	0 to RT	85
3	1.5	2	0 to RT	82 (increased potential for side products)

This table demonstrates that using a slight excess of the Grignard reagent can improve the yield by compensating for any reagent that reacts with trace moisture or forms side products. However, a large excess can lead to the formation of more byproducts.

Experimental Protocols

Protocol 1: Synthesis of 7-Tridecanol via Reduction of 7-Tridecanone

Materials:

• 7-tridecanone

• Sodium borohydride (NaBH₄)

• Methanol

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 7-tridecanone (1.0 eq) in methanol.

• Cool the solution in an ice bath to 0°C.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Carefully quench the reaction by slowly adding 1 M HCl until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Add diethyl ether to the residue and transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 7-Tridecanol.

• Purify the crude product by recrystallization or fractional distillation.

Protocol 2: Synthesis of 7-Tridecanol via Grignard Reaction

Materials:

• Magnesium turnings

• Iodine (a small crystal)

• 1-Bromohexane

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Heptanal

• Saturated ammonium chloride solution (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Grignard Reagent Preparation:

  • Place magnesium turnings (1.2 eq) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small crystal of iodine to activate the magnesium.

  • Add a small amount of a solution of 1-bromohexane (1.1 eq) in anhydrous diethyl ether to the dropping funnel and add it to the magnesium to initiate the reaction.

  • Once the reaction starts (indicated by bubbling and disappearance of the iodine color), add the remaining 1-bromohexane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 30 minutes.

• Reaction with Heptanal:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of heptanal (1.0 eq) in anhydrous diethyl ether dropwise from the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the organic layer under reduced pressure to obtain crude 7-Tridecanol.

  • Purify the product by fractional distillation under reduced pressure.

Visualizations

Caption: Synthesis of the precursor 7-Tridecanone.

Caption: Primary synthesis routes to 7-Tridecanol.

Caption: Troubleshooting logic for low yield in 7-Tridecanol synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 3. Purification [chem.rochester.edu]
• 4. US2483246A - Separation of primary, secondary, and tertiary alcohols by azeotropic distillation - Google Patents [patents.google.com]

Technical Support Center: Optimizing 7-Tridecanol Purification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the purification process of 7-Tridecanol. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to ensure the highest purity of the final product.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 7-Tridecanol?

A1: The primary methods for purifying 7-Tridecanol are fractional distillation under reduced pressure, recrystallization from a suitable solvent, and column chromatography. The choice of method depends on the nature and quantity of impurities, as well as the desired final purity.

Q2: What are the likely impurities in a crude sample of 7-Tridecanol?

A2: Impurities can originate from the synthetic route used. For instance, if 7-Tridecanol is synthesized via a Grignard reaction, common impurities may include unreacted starting materials, byproducts from side reactions, and residual solvents. If it is produced by the reduction of 7-tridecanone, unreacted ketone may be present.

Q3: How can I assess the purity of my 7-Tridecanol sample?

A3: Purity can be effectively determined using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). These methods can identify and quantify impurities.

Q4: My 7-Tridecanol is a viscous liquid at room temperature. How does this affect purification?

A4: The viscosity of 7-Tridecanol can present challenges, particularly during handling and transfer, and in column chromatography where it can lead to slower flow rates. Gentle heating can reduce viscosity, facilitating easier manipulation. For pipetting viscous liquids, using a slower aspiration and dispense speed is recommended.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 7-Tridecanol.

Fractional Distillation

Problem: Poor separation of 7-Tridecanol from impurities.

• Possible Cause: The boiling points of 7-Tridecanol and the impurities are very close.

• Solution:

  • Increase Column Efficiency: Use a longer fractionating column or one with a more efficient packing material to increase the number of theoretical plates.

  • Optimize Reflux Ratio: Increase the reflux ratio to improve separation, although this may increase the distillation time.

  • Reduce Pressure: Perform the distillation under a higher vacuum to increase the boiling point differences between components.

Problem: Thermal decomposition of 7-Tridecanol during distillation.

• Possible Cause: The distillation temperature is too high.

• Solution:

  • Use Vacuum Distillation: Reducing the pressure significantly lowers the boiling point of 7-Tridecanol, minimizing the risk of thermal degradation.

  • Ensure Even Heating: Use a heating mantle with a stirrer to prevent localized overheating.

Recrystallization

Problem: Low or no crystal formation upon cooling.

• Possible Cause 1: The chosen solvent is too good at dissolving 7-Tridecanol, even at low temperatures.

• Solution 1: Select a solvent in which 7-Tridecanol has high solubility at high temperatures and low solubility at low temperatures. Refer to the solubility data table below.

• Possible Cause 2: Too much solvent was used.

• Solution 2: Evaporate some of the solvent to concentrate the solution and induce crystallization.

• Possible Cause 3: The cooling process is too rapid.

• Solution 3: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.

• Possible Cause 4: The solution is supersaturated.

• Solution 4: Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 7-Tridecanol.

Problem: Oily product instead of crystals.

• Possible Cause: The melting point of 7-Tridecanol is close to the temperature of the crystallization process, or significant impurities are present.

• Solution:

  • Use a Lower-Boiling Point Solvent: This allows for crystallization to occur at a lower temperature.

  • Pre-Purification: If the sample is highly impure, consider a preliminary purification step like column chromatography before recrystallization.

Column Chromatography

Problem: Poor separation of 7-Tridecanol from non-polar impurities.

• Possible Cause: The solvent system (eluent) is too polar.

• Solution: Decrease the polarity of the eluent. A common mobile phase for separating alcohols is a mixture of a non-polar solvent (like hexane) and a slightly more polar solvent (like ethyl acetate). Start with a low percentage of the polar solvent and gradually increase it (gradient elution).

Problem: Tailing of the 7-Tridecanol peak.

• Possible Cause: Strong interaction between the hydroxyl group of 7-Tridecanol and the stationary phase (e.g., silica gel).

• Solution: Add a small amount of a polar modifier, such as triethylamine (1-2%), to the eluent to reduce the strong interactions and improve the peak shape.

Data Presentation

Table 1: Physical and Chemical Properties of 7-Tridecanol

Property	Value
Molecular Formula	C₁₃H₂₈O
Molecular Weight	200.36 g/mol
Boiling Point	260.8 °C at 760 mmHg
Melting Point	~26 °C
Solubility	Insoluble in water; soluble in organic solvents like alcohols, ether, and chloroform.
Vapor Pressure	5.8 x 10⁻⁵ kPa at 25 °C[1]

Table 2: Solubility of Long-Chain Alcohols in Various Solvents at Different Temperatures (Qualitative)

Solvent	Polarity	Solubility at 25°C	Solubility at Elevated Temperature
Hexane	Non-polar	Good	Very Good
Acetone	Polar aprotic	Moderate	Good
Ethanol	Polar protic	Good	Very Good
Methanol	Polar protic	Moderate	Good
Water	Very Polar	Insoluble	Insoluble

Note: This table provides general solubility trends for long-chain alcohols. Specific quantitative data for 7-Tridecanol is limited, and experimental determination is recommended for precise optimization.

Experimental Protocols

Protocol 1: Fractional Distillation of 7-Tridecanol under Reduced Pressure

Objective: To purify 7-Tridecanol by separating it from impurities with different boiling points.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum adapter. Ensure all glassware is dry.

• Sample Preparation: Place the crude 7-Tridecanol into a round-bottom flask, adding a magnetic stir bar or boiling chips.

• Distillation:

  • Begin stirring and gradually heat the flask using a heating mantle.

  • Slowly reduce the pressure using a vacuum pump to the desired level.

  • Collect the fraction that distills at the expected boiling point of 7-Tridecanol at that pressure. The boiling point will be significantly lower than at atmospheric pressure.

  • Monitor the temperature closely; a stable temperature during distillation indicates a pure fraction.

• Post-Distillation:

  • Allow the apparatus to cool completely before venting to atmospheric pressure.

  • Analyze the purity of the collected fraction using GC-MS or HPLC.

Protocol 2: Recrystallization of 7-Tridecanol

Objective: To purify solid or low-melting 7-Tridecanol by crystallization from a suitable solvent.

Methodology:

• Solvent Selection: Based on solubility tests, choose a solvent in which 7-Tridecanol is highly soluble when hot and poorly soluble when cold (e.g., hexane or acetone).

• Dissolution:

  • Place the crude 7-Tridecanol in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture gently with stirring until the solid completely dissolves.

• Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point of 7-Tridecanol.

Protocol 3: Column Chromatography of 7-Tridecanol

Objective: To purify 7-Tridecanol by separating it from impurities based on their polarity.

Methodology:

• Stationary Phase Preparation:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pack a chromatography column with the slurry, ensuring there are no air bubbles.

• Sample Loading:

  • Dissolve the crude 7-Tridecanol in a minimal amount of the initial mobile phase.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) in increasing concentrations.

• Fraction Collection: Collect fractions of the eluate and monitor the separation using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing pure 7-Tridecanol and remove the solvent using a rotary evaporator.

Visualizations

Caption: General workflow for the purification of 7-Tridecanol.

Caption: Troubleshooting low yield in recrystallization.

References

• 1. matmake.com [matmake.com]

Technical Support Center: Enhancing the Aqueous Solubility of 7-Tridecanol

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) regarding the solubilization of 7-Tridecanol in aqueous solutions.

Frequently Asked Questions (FAQs)

1. Why is 7-Tridecanol poorly soluble in water?

7-Tridecanol has a long, 13-carbon alkyl chain, which is non-polar and hydrophobic ("water-hating").[1][2][3] This extensive hydrocarbon portion of the molecule disrupts the hydrogen bonding network of water. While the hydroxyl (-OH) group is polar and can form hydrogen bonds with water, its solubilizing effect is insufficient to overcome the hydrophobicity of the long carbon chain.[1][4] For alcohols with more than four or five carbons, the hydrophobic effect typically dominates, leading to poor water solubility.

2. What are the primary methods for increasing the aqueous solubility of 7-Tridecanol?

The most common and effective techniques for enhancing the solubility of hydrophobic compounds like 7-Tridecanol include:

• Co-solvency: Blending water with a miscible organic solvent to reduce the overall polarity of the solvent system.

• Micellar Solubilization: Using surfactants to form micelles that encapsulate the 7-Tridecanol molecules.

• Cyclodextrin Complexation: Forming inclusion complexes where 7-Tridecanol is encapsulated within the hydrophobic cavity of a cyclodextrin molecule.

3. Can I use pH adjustment to improve the solubility of 7-Tridecanol?

No, pH adjustment is generally ineffective for alcohols like 7-Tridecanol. This method is primarily used for acidic or basic compounds that can be ionized to form more soluble salts. Alcohols are neutral compounds and do not ionize in response to changes in pH.

4. Is particle size reduction a relevant technique for 7-Tridecanol?

Particle size reduction techniques like micronization are most effective for solid compounds to increase their surface area and dissolution rate. Since 7-Tridecanol is a liquid at room temperature, this method is not directly applicable. However, the principle of maximizing the interfacial area is still important, which is achieved in microemulsions and other dispersions.

Troubleshooting Guides

Issue 1: 7-Tridecanol is not dissolving with a co-solvent.

Possible Cause	Troubleshooting Step
Insufficient Co-solvent Concentration	The ratio of co-solvent to water is too low. Gradually increase the concentration of the co-solvent in the mixture.
Inappropriate Co-solvent Choice	The selected co-solvent may not be optimal. Less polar co-solvents often have better solubilizing power for non-polar compounds. Consider testing different co-solvents such as Polyethylene Glycol (PEG) 400, Propylene Glycol (PG), or ethanol.
Precipitation Upon Dilution	A solution prepared with a high co-solvent concentration may precipitate when diluted with an aqueous medium. To mitigate this, consider using a combination of techniques, such as adding a surfactant to stabilize the diluted solution.

Issue 2: The solution containing surfactant and 7-Tridecanol is cloudy.

Possible Cause	Troubleshooting Step
Concentration Below Critical Micelle Concentration (CMC)	If the surfactant concentration is below its CMC, micelles will not form to solubilize the 7-Tridecanol. Increase the surfactant concentration.
Surfactant or Alcohol Incompatibility	The chosen surfactant may not be effective. The hydrophobic tail and hydrophilic head of the surfactant influence its solubilization capacity. Experiment with different types of surfactants (anionic, cationic, non-ionic).
Formation of an Emulsion Instead of a Microemulsion	The system may have formed a macroemulsion, which is thermodynamically unstable and appears cloudy. Sonication or high-shear mixing might be required to form a clear microemulsion.

Issue 3: Cyclodextrin complexation is yielding low solubility enhancement.

Possible Cause	Troubleshooting Step
Poor Fit in the Cyclodextrin Cavity	The size of the 7-Tridecanol molecule may not be optimal for the cavity of the selected cyclodextrin (e.g., α-, β-, or γ-cyclodextrin). Test different types of cyclodextrins and their derivatives (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD), which offer different cavity sizes and higher aqueous solubility.
Competition from Co-solvents	If a co-solvent like ethanol is present, it can compete with 7-Tridecanol for a place within the cyclodextrin cavity, potentially reducing the complexation efficiency. If possible, minimize or eliminate the use of co-solvents in the complexation step.
Insufficient Stirring or Time	The formation of inclusion complexes can be a slow process. Ensure the mixture is stirred vigorously for an adequate amount of time (e.g., overnight) to reach equilibrium.

Data Presentation: Comparison of Solubilization Methods

The following data is illustrative for long-chain alcohols and provides a general comparison of expected outcomes.

Method	Solubilizing Agent	Typical Concentration Range	Estimated Solubility Enhancement Factor (vs. Water)	Key Considerations
Co-solvency	Ethanol	10-50% (v/v)	10x - 100x	May cause precipitation on dilution.
Propylene Glycol (PG)	10-60% (v/v)	50x - 500x	Higher viscosity.
PEG 400	20-80% (v/v)	100x - 2000x	Less polar, often highly effective.
Micellar Solubilization	Polysorbate 80 (Tween 80)	1-10% (w/v)	500x - 5000x	Non-ionic, low toxicity.
Sodium Dodecyl Sulfate (SDS)	0.5-5% (w/v)	1000x - 10,000x	Anionic, potential for protein interaction.
Cyclodextrin Complexation	β-Cyclodextrin (β-CD)	1-2% (w/v)	10x - 50x	Limited aqueous solubility of the complex itself.
Hydroxypropyl-β-CD (HP-β-CD)	5-40% (w/v)	100x - 1000x	Higher aqueous solubility and lower toxicity.

Experimental Protocols & Workflows

Protocol 1: Solubility Enhancement using Co-solvency

This protocol details how to determine the solubility of 7-Tridecanol in various water-cosolvent mixtures.

Methodology:

• Preparation of Co-solvent Mixtures: Prepare a series of aqueous solutions with varying concentrations of a co-solvent (e.g., 0%, 10%, 20%, 40%, 60%, 80% v/v of PEG 400 in deionized water).

• Equilibrium Saturation: Add an excess amount of 7-Tridecanol to a fixed volume (e.g., 5 mL) of each co-solvent mixture in a sealed vial.

• Incubation: Agitate the vials at a constant temperature (e.g., 25°C) using a mechanical shaker for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to separate the undissolved 7-Tridecanol.

• Quantification: Carefully withdraw an aliquot from the clear supernatant, dilute it with a suitable organic solvent (e.g., methanol), and determine the concentration of 7-Tridecanol using an appropriate analytical method, such as Gas Chromatography (GC) with a Flame Ionization Detector (FID).

Caption: Experimental workflow for the co-solvency method.

Protocol 2: Solubility Enhancement using Micellar Solubilization

This protocol outlines the use of a surfactant to increase the aqueous solubility of 7-Tridecanol.

Methodology:

• Surfactant Solution Preparation: Prepare aqueous solutions of a selected surfactant (e.g., Polysorbate 80) at various concentrations above its known CMC.

• Solubilization: Add an excess amount of 7-Tridecanol to each surfactant solution.

• Equilibration: Seal the containers and shake at a controlled temperature for 48 hours to reach equilibrium.

• Separation and Quantification: Use centrifugation to remove any undissolved alcohol. Analyze the concentration in the clear micellar phase using a suitable method like GC or HPLC after appropriate sample preparation.

Caption: Micellar encapsulation of 7-Tridecanol.

Protocol 3: Solubility Enhancement using Cyclodextrin Complexation

This protocol describes the phase solubility method for evaluating cyclodextrin complexation.

Methodology:

• Cyclodextrin Solutions: Prepare a series of aqueous solutions of a cyclodextrin (e.g., HP-β-CD) at different concentrations (e.g., 0 to 40% w/v).

• Complex Formation: Add an excess of 7-Tridecanol to each solution.

• Equilibration: Seal the vials and shake them at a constant temperature for 48-72 hours.

• Filtration: Filter the suspensions through a 0.22 µm membrane filter to remove the undissolved 7-Tridecanol.

• Analysis: Determine the concentration of 7-Tridecanol in each filtrate by GC or HPLC. Plot the concentration of dissolved 7-Tridecanol against the concentration of the cyclodextrin to create a phase solubility diagram.

Caption: Formation of a 7-Tridecanol-cyclodextrin complex.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. quora.com [quora.com]
• 4. passmyexams.co.uk [passmyexams.co.uk]

Best practices for the long-term storage and stability of 7-Tridecanol

This technical support center provides best practices for the long-term storage and stability of 7-Tridecanol. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of 7-Tridecanol.

Issue	Possible Cause	Recommended Action
Change in physical appearance (e.g., color change, precipitation)	Oxidation or degradation of the alcohol.	1. Do not use the product. 2. Verify storage conditions (temperature, light exposure). 3. Perform purity analysis using GC-MS or HPLC to identify degradation products.
Inconsistent experimental results	Degradation of 7-Tridecanol leading to lower active concentration.	1. Use a fresh, properly stored sample of 7-Tridecanol. 2. Re-qualify the material using a validated analytical method to confirm purity and concentration.
Decreased solubility	Formation of less soluble degradation products or polymerization.	1. Gently warm the sample to 37°C and sonicate to attempt redissolving.[1] 2. If solubility issues persist, the product may be degraded and should be analyzed for purity.
Unexpected peaks in analytical chromatogram (GC-MS, HPLC)	Presence of impurities from degradation.	1. Identify the unknown peaks by comparing with known degradation product standards or through mass spectrometry analysis. 2. Review storage and handling procedures to prevent further degradation.

Frequently Asked Questions (FAQs)

1. What are the optimal storage conditions for long-term stability of 7-Tridecanol?

For long-term stability, 7-Tridecanol should be stored in a cool, dry, and well-ventilated area, protected from light.[2] It is recommended to store it in tightly sealed containers made of inert materials like amber glass to prevent oxidation and photodegradation.[2]

2. What is the expected shelf life of 7-Tridecanol?

When stored under ideal conditions, the shelf life of long-chain alcohols like 7-Tridecanol can be up to 2 years.[2] For solutions of 7-Tridecanol, storage at -20°C is recommended for use within one month, and at -80°C for use within six months.[1]

3. How does temperature affect the stability of 7-Tridecanol?

Higher temperatures can accelerate the degradation of long-chain alcohols. While specific data for 7-Tridecanol is limited, studies on similar compounds show that thermal degradation can occur at elevated temperatures, leading to the formation of by-products. It is crucial to avoid storing 7-Tridecanol near heat sources.

4. Is 7-Tridecanol sensitive to light?

Yes, long-chain alcohols can be susceptible to photodegradation, which involves the alteration of the material by light, often in combination with air (photo-oxidation). To minimize this, 7-Tridecanol should be stored in light-resistant containers, such as amber vials.

5. What are the potential degradation products of 7-Tridecanol?

The primary degradation pathway for secondary alcohols like 7-Tridecanol is oxidation. This can lead to the formation of ketones (e.g., 7-tridecanone) and potentially further oxidation to carboxylic acids.

6. What solvents are compatible with 7-Tridecanol for creating stock solutions?

7-Tridecanol is soluble in organic solvents. For preparing stock solutions, it is advisable to use high-purity, anhydrous solvents to minimize degradation. Once prepared, solutions should be stored in small, single-use aliquots to avoid repeated freeze-thaw cycles.

Quantitative Stability Data

The following table summarizes the expected stability of long-chain alcohols under various conditions, based on data for analogous compounds. This information should be used as a guideline, and stability studies specific to your formulation and storage conditions are recommended.

Condition	Parameter	Observation for Analogous Long-Chain Alcohols	Reference
Temperature	Recommended Storage	Cool, dry place.
Solution Storage (-20°C)	Stable for up to 1 month.
Solution Storage (-80°C)	Stable for up to 6 months.
Accelerated Aging (192h)	Shorter-chain n-alcohols (1-hexanol) are more stable than longer-chain ones (1-octanol).
Light Exposure	Photodegradation	Susceptible to degradation upon exposure to light, especially UV radiation.
Shelf Life	Neat Compound	Approximately 2 years under ideal conditions.

Experimental Protocols

Protocol 1: Purity Analysis of 7-Tridecanol by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from established methods for the analysis of long-chain alcohols and related compounds.

1. Objective: To determine the purity of a 7-Tridecanol sample and identify potential volatile impurities and degradation products.

2. Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

• Autosampler.

3. Materials:

• 7-Tridecanol sample.

• High-purity solvent (e.g., dichloromethane or hexane).

• (Optional, for derivatization) Silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA).

4. GC-MS Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 300°C.

  • Hold at 300°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230°C.

  • Transfer Line Temperature: 290°C.

5. Sample Preparation:

• Prepare a stock solution of the 7-Tridecanol sample at a concentration of approximately 1 mg/mL in the chosen solvent.

• (Optional) If derivatization is required to improve peak shape, mix the sample solution with the silylating agent according to the agent's protocol and allow the reaction to complete.

6. Data Analysis:

• Calculate the purity of the sample by the area percent method. The area of the main peak corresponding to 7-Tridecanol is expressed as a percentage of the total area of all observed peaks.

• Identify any impurity peaks by comparing their mass spectra with a spectral library (e.g., NIST).

Protocol 2: Stability-Indicating HPLC Method for 7-Tridecanol

This protocol provides a framework for developing a stability-indicating HPLC method, adapted from validated methods for similar alcohol compounds.

1. Objective: To develop and validate an HPLC method capable of separating 7-Tridecanol from its potential degradation products, thus allowing for accurate quantification during stability studies.

2. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a Diode Array Detector (DAD) or a Universal Detector like an Evaporative Light Scattering Detector (ELSD) if the analyte lacks a strong chromophore.

3. Materials:

• 7-Tridecanol reference standard and sample.

• HPLC-grade solvents (e.g., acetonitrile, methanol, water).

• (Optional, for derivatization) A suitable derivatizing agent that introduces a chromophore if a UV-Vis detector is used.

4. HPLC Conditions (to be optimized):

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection:

  • DAD: Monitor at a suitable wavelength (if applicable after derivatization).

  • ELSD: Optimize nebulizer and evaporator temperatures.

• Injection Volume: 10 µL.

5. Sample Preparation:

• Prepare a stock solution of the 7-Tridecanol reference standard and sample at a known concentration (e.g., 1 mg/mL) in a suitable diluent (e.g., 50:50 acetonitrile:water).

• Filter all solutions through a 0.45 µm syringe filter before injection.

6. Method Validation:

• The method should be validated according to ICH guidelines, including specificity (forced degradation studies), linearity, accuracy, precision (repeatability and intermediate precision), detection limit, quantitation limit, and robustness.

7. Forced Degradation Study:

• To demonstrate the stability-indicating nature of the method, subject 7-Tridecanol samples to stress conditions (e.g., acid, base, oxidation, heat, and light) to induce degradation.

• Analyze the stressed samples to ensure that the degradation products are well-separated from the parent peak and from each other.

Visualizations

Troubleshooting workflow for 7-Tridecanol stability issues.

Logical flow for a 7-Tridecanol stability study.

References

• 1. glpbio.com [glpbio.com]
• 2. Isomeric Alcohol Ethoxylates C13 series [jadechem-intl.com]

Technical Support Center: Resolving Chromatographic Co-elution with 7-Tridecanol

Welcome to the technical support center for resolving chromatographic co-elution issues involving 7-Tridecanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific challenges encountered during the analysis of this long-chain alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for co-elution when analyzing 7-Tridecanol?

A1: Co-elution involving 7-Tridecanol typically arises from several factors:

• Presence of Isomers: Structural isomers of tridecanol (e.g., 1-tridecanol, 2-tridecanol) often have very similar boiling points and polarities, making them difficult to separate on standard gas chromatography (GC) or high-performance liquid chromatography (HPLC) columns.

• Structurally Similar Compounds: Other long-chain alcohols or compounds with similar functional groups and carbon chain lengths present in the sample matrix can have comparable retention times.

• Complex Sample Matrix: In complex matrices such as essential oils, environmental samples, or biological extracts, numerous compounds can interfere with the analysis of 7-Tridecanol.

• Inadequate Chromatographic Conditions: Suboptimal method parameters, including incorrect column selection, temperature program, or mobile phase composition, can lead to poor resolution.

Q2: How can I confirm if a peak broadening or distortion is due to co-elution?

A2: Several indicators can suggest the presence of co-eluting compounds:

• Peak Shape: Look for non-symmetrical (e.g., tailing or fronting) peaks, shoulders on the main peak, or broader than expected peaks.

• Mass Spectrometry (MS) Data: When using a mass spectrometer as a detector, examine the mass spectra across the peak. If the spectra are not consistent from the leading edge to the trailing edge, it indicates the presence of more than one compound.

• Diode Array Detector (DAD) Data: For HPLC with a DAD, assessing peak purity by comparing UV-Vis spectra across the peak can reveal co-elution. If the spectra are not homogenous, the peak is impure.

Q3: Is derivatization necessary for the analysis of 7-Tridecanol by GC?

A3: While 7-Tridecanol can be analyzed directly by GC, derivatization is often recommended to improve peak shape and increase volatility. Alcohols, being polar, can interact with active sites in the GC system, leading to peak tailing.[1] Derivatization, such as silylation to form a trimethylsilyl (TMS) ether, blocks the active hydroxyl group, resulting in sharper, more symmetrical peaks and improved chromatographic performance.

Q4: Can changing the column alone resolve co-elution of 7-Tridecanol with its isomers?

A4: Changing the column is a powerful strategy for resolving co-elution. Switching to a column with a different stationary phase chemistry can alter the selectivity of the separation. For example, if a non-polar column (like a DB-5ms) fails to separate isomers based on boiling point differences, a more polar column (like a WAX or a cyano-based phase) may provide the necessary selectivity based on dipole-dipole interactions. For chiral separations of 7-Tridecanol enantiomers, a specialized chiral stationary phase is required.

Troubleshooting Guides

Guide 1: Resolving Co-elution in Gas Chromatography (GC)

Problem: A single, broad peak is observed in the expected retention time window for 7-Tridecanol, suggesting co-elution with an unknown interference.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting GC co-elution.

Detailed Steps:

• Confirm Co-elution with Mass Spectrometry:

  • Action: Acquire mass spectra at different points across the chromatographic peak (start, apex, and end).

  • Indication of Co-elution: Significant differences in the mass spectra across the peak confirm the presence of multiple components.

• Optimize the GC Temperature Program:

  • Action: Decrease the temperature ramp rate (e.g., from 10°C/min to 2-5°C/min) to increase the time the analytes spend in the column, which can improve separation.[2]

  • Rationale: A slower ramp rate enhances the separation of compounds with close boiling points.

• Change the GC Column (Alter Selectivity):

  • Action: If a non-polar column (e.g., 5% phenyl-methylpolysiloxane) is being used, switch to a column with a different stationary phase, such as a mid-polarity (e.g., 6% cyanopropylphenyl-methylpolysiloxane) or a polar (e.g., polyethylene glycol - WAX) column.

  • Rationale: Different stationary phases provide different selectivities based on interactions other than just boiling point, such as polarity and dipole-dipole interactions, which can resolve structurally similar compounds.

• Consider Derivatization:

  • Action: If not already performed, derivatize the sample to convert 7-Tridecanol to a less polar and more volatile compound (e.g., a TMS ether).

  • Rationale: Derivatization can alter the retention times and improve the peak shape of polar analytes like alcohols, potentially resolving co-elution with non-polar interferences.

Guide 2: Resolving Co-elution in High-Performance Liquid Chromatography (HPLC)

Problem: In a reversed-phase HPLC analysis, 7-Tridecanol co-elutes with another non-polar compound in the sample.

Troubleshooting Workflow:

Caption: A systematic workflow for troubleshooting HPLC co-elution.

Detailed Steps:

• Modify the Mobile Phase Composition:

  • Action: Adjust the ratio of the organic solvent (e.g., acetonitrile or methanol) to water. A decrease in the organic solvent percentage will increase retention times and may improve separation.

  • Rationale: Changing the mobile phase strength alters the retention factor (k') of the analytes, which can lead to better resolution.

• Change the Organic Modifier:

  • Action: If using acetonitrile, switch to methanol, or vice-versa.

  • Rationale: Different organic solvents can alter the selectivity (α) of the separation due to different interactions with the analyte and stationary phase.

• Select an Alternative Stationary Phase:

  • Action: If a C18 column is being used, consider a column with a different stationary phase, such as a Phenyl-Hexyl or a Pentafluorophenyl (PFP) phase.

  • Rationale: These alternative phases offer different retention mechanisms (e.g., π-π interactions) that can provide the selectivity needed to separate structurally similar compounds.

• Adjust the Column Temperature:

  • Action: Systematically increase or decrease the column temperature (e.g., in 5°C increments).

  • Rationale: Temperature can affect the viscosity of the mobile phase and the kinetics of mass transfer, which can influence selectivity and efficiency.

Data Presentation

Table 1: GC-MS Fragmentation of Tridecanol Isomers

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Interpretation
1-Tridecanol	200 (often weak or absent)	182 ([M-H₂O]⁺), 45, 59, 73 (alpha cleavage fragments)
2-Tridecanol	200 (often weak or absent)	182 ([M-H₂O]⁺), 45 (loss of C₁₁H₂₃), 171 (loss of CH₃)
7-Tridecanol	200 (often weak or absent)	182 ([M-H₂O]⁺), 101 (cleavage at C6-C7), 115 (cleavage at C7-C8)

Note: Fragmentation patterns are predictive and can vary based on instrumentation and analytical conditions.

Table 2: Effect of GC Column Polarity on Elution Order of C13 Alcohols

Compound	Boiling Point (°C)	Expected Elution Order on Non-Polar Column (e.g., DB-5ms)	Expected Elution Order on Polar Column (e.g., WAX)
1-Tridecanol	275	2	1 (strongest retention)
7-Tridecanol	260	1	2

Note: Elution order on a polar column can be influenced by the accessibility of the hydroxyl group for interaction with the stationary phase.

Experimental Protocols

Protocol 1: GC-MS Analysis of 7-Tridecanol with Derivatization

This protocol is suitable for the quantitative analysis of 7-Tridecanol in a complex matrix, such as a plant extract.

1. Sample Preparation and Derivatization:

• Accurately weigh 10 mg of the extract into a 2 mL autosampler vial.

• Add an internal standard (e.g., 100 µL of a 1 mg/mL solution of a non-interfering long-chain alcohol, such as 1-dodecanol).

• Evaporate the solvent under a gentle stream of nitrogen.

• Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Cool to room temperature before injection.

2. GC-MS Conditions:

• GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms).

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL, splitless injection.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 5°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

Protocol 2: Chiral GC Separation of 7-Tridecanol Enantiomers

This protocol is designed for the separation of the (R)- and (S)-enantiomers of 7-Tridecanol.

1. Sample Preparation:

• Dissolve the 7-Tridecanol standard or sample in a suitable solvent (e.g., hexane or isopropanol) to a concentration of approximately 1 mg/mL.

2. GC Conditions:

• GC Column: Chiral stationary phase column, such as a derivatized cyclodextrin column (e.g., Rt-βDEXsm), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL, split injection (e.g., 50:1 split ratio).

• Carrier Gas: Hydrogen or Helium.

• Oven Temperature Program: A slow temperature ramp is often required for chiral separations. An example program:

  • Initial temperature: 80°C, hold for 1 minute.

  • Ramp: 2°C/min to 180°C.

  • Hold: 10 minutes at 180°C.

• Detector: Flame Ionization Detector (FID) at 250°C.

Mandatory Visualizations

Caption: Experimental workflow for GC-MS analysis of 7-Tridecanol.

References

• 1. kovalent.se [kovalent.se]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]

Improving the reaction kinetics of 7-Tridecanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 7-Tridecanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 7-Tridecanol?

A1: The two most prevalent laboratory-scale methods for synthesizing 7-Tridecanol are the reduction of 7-tridecanone using a reducing agent like sodium borohydride (NaBH₄), and the Grignard reaction between hexylmagnesium bromide and heptanal.

Q2: Which synthesis method for 7-Tridecanol generally offers a higher yield?

A2: Both the sodium borohydride reduction of 7-tridecanone and the Grignard reaction of hexylmagnesium bromide with heptanal can achieve high yields, often exceeding 80-90%, when optimized. The choice of method may depend on the availability of starting materials, desired reaction conditions, and scale of the synthesis.

Q3: How can I monitor the progress of the 7-Tridecanol synthesis reaction?

A3: Thin-layer chromatography (TLC) is a common and effective method for monitoring the progress of the reaction.[1][2][3] A spot of the reaction mixture is compared to spots of the starting material (7-tridecanone or heptanal) and a pure sample of 7-Tridecanol (if available). The disappearance of the starting material spot and the appearance of the product spot indicate the reaction's progression.[1][2]

Q4: What are the main safety precautions to consider during the synthesis of 7-Tridecanol?

A4: For the sodium borohydride reduction, be aware that sodium borohydride reacts with acidic and protic solvents to produce flammable hydrogen gas. For the Grignard reaction, it is crucial to work under strictly anhydrous (water-free) conditions, as Grignard reagents are highly reactive with water. Both reactions should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

Troubleshooting Guides

Method 1: Sodium Borohydride Reduction of 7-Tridecanone

Issue 1: Low or No Yield of 7-Tridecanol

• Possible Cause: Inactive sodium borohydride.

  • Solution: Use a fresh, unopened container of sodium borohydride. The reagent can degrade over time, especially if exposed to moisture.

• Possible Cause: Insufficient amount of sodium borohydride.

  • Solution: While stoichiometrically one mole of NaBH₄ can reduce four moles of a ketone, it is common practice to use a molar excess of the reducing agent to ensure the reaction goes to completion.

• Possible Cause: Reaction temperature is too low.

  • Solution: While the initial addition of NaBH₄ is often done at 0°C to control the initial exotherm, the reaction may need to be warmed to room temperature to proceed at a reasonable rate.

Issue 2: Presence of Unreacted 7-Tridecanone

• Possible Cause: Short reaction time.

  • Solution: Monitor the reaction by TLC until the starting material spot is no longer visible. Reaction times can vary depending on the scale and specific conditions.

• Possible Cause: Inefficient stirring.

  • Solution: Ensure vigorous stirring to maintain a homogeneous reaction mixture, especially if the starting material or reagent is not fully dissolved.

Issue 3: Formation of Side Products

• Possible Cause: Reaction with the solvent.

  • Solution: Sodium borohydride can react with protic solvents like methanol or ethanol. While these are common solvents for this reaction, using an excess of the reducing agent can compensate for this.

• Possible Cause: Contamination of the starting material.

  • Solution: Ensure the 7-tridecanone used is of high purity. Impurities can lead to unwanted side reactions.

Method 2: Grignard Reaction of Hexylmagnesium Bromide with Heptanal

Issue 1: Grignard Reagent Fails to Form

• Possible Cause: Presence of moisture in glassware or solvent.

  • Solution: All glassware must be rigorously dried, either by flame-drying under an inert atmosphere or by oven-drying. Anhydrous ether or tetrahydrofuran (THF) must be used as the solvent.

• Possible Cause: Magnesium surface is oxidized.

  • Solution: Use fresh magnesium turnings. A small crystal of iodine can be added to activate the magnesium surface.

Issue 2: Low Yield of 7-Tridecanol

• Possible Cause: The Grignard reagent was quenched.

  • Solution: Ensure that the heptanal is also dry and added to the Grignard reagent. The Grignard reagent is a strong base and will react with any acidic protons, including water.

• Possible Cause: Side reactions are occurring.

  • Solution: The addition of heptanal should be done slowly and at a low temperature (e.g., 0°C) to control the exothermic reaction and minimize side product formation.

• Possible Cause: Wurtz coupling of the alkyl halide.

  • Solution: This side reaction can be minimized by the slow addition of the hexyl bromide to the magnesium turnings during the formation of the Grignard reagent.

Issue 3: Formation of Byproducts

• Possible Cause: Enolization of the aldehyde.

  • Solution: The Grignard reagent can act as a base and deprotonate the alpha-carbon of the aldehyde. Using a lower reaction temperature can favor the desired nucleophilic addition over enolization.

• Possible Cause: Formation of a symmetric ether (dihexyl ether).

  • Solution: This can occur if the reaction temperature is too high during the Grignard reagent formation. Control the rate of addition of the alkyl halide to maintain a gentle reflux.

Data Presentation

Table 1: Effect of Solvent on the Reduction of 7-Tridecanone with Sodium Borohydride

Solvent	Reaction Time (hours)	Yield of 7-Tridecanol (%)
Methanol	1	92
Ethanol	2	88
Isopropanol	4	85

Note: Representative data based on general reactivity trends. Actual results may vary.

Table 2: Influence of Temperature on the Grignard Synthesis of 7-Tridecanol

Temperature of Aldehyde Addition	Approximate Yield of 7-Tridecanol (%)
-20°C	90
0°C	85
Room Temperature (~25°C)	70

Note: Representative data based on the principle of minimizing side reactions at lower temperatures. Actual results may vary.

Experimental Protocols

Protocol 1: Synthesis of 7-Tridecanol via Sodium Borohydride Reduction

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 7-tridecanone in methanol. Cool the flask in an ice bath to 0°C.

• Reduction: Slowly add sodium borohydride in portions to the stirred solution.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, slowly add water to quench any unreacted sodium borohydride. Remove the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure to yield crude 7-Tridecanol. Further purification can be achieved by flash column chromatography on silica gel.

Protocol 2: Synthesis of 7-Tridecanol via Grignard Reaction

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small crystal of iodine. Slowly add a solution of 1-bromohexane in anhydrous diethyl ether from the dropping funnel to initiate the reaction. Maintain a gentle reflux by controlling the addition rate.

• Reaction: Cool the freshly prepared hexylmagnesium bromide solution to 0°C in an ice bath. Slowly add a solution of heptanal in anhydrous diethyl ether from the dropping funnel.

• Quenching: After the addition is complete, and the reaction has been stirred for an additional hour at room temperature, slowly add a saturated aqueous solution of ammonium chloride to quench the reaction.

• Extraction: Separate the organic layer, and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter and remove the solvent under reduced pressure. The crude 7-Tridecanol can be purified by distillation under reduced pressure or by flash column chromatography.

Visualizations

Caption: Troubleshooting workflow for 7-Tridecanol synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. rsc.org [rsc.org]

Technical Support Center: Overcoming Challenges in the Scale-Up of 7-Tridecanol Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the scale-up of 7-Tridecanol production.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the synthesis and purification of 7-Tridecanol.

Synthesis Troubleshooting

Issue 1: Low or No Yield in Grignard Synthesis

• Question: We are attempting to synthesize 7-Tridecanol via a Grignard reaction between hexylmagnesium bromide and heptanal, but we are observing very low to no product formation. What are the potential causes and solutions?

• Answer: Low or no yield in a Grignard reaction is a common issue, often stemming from the highly reactive nature of the Grignard reagent. Here are the primary causes and troubleshooting steps:

  • Presence of Moisture or Protic Solvents: Grignard reagents are extremely sensitive to moisture and will react with any source of acidic protons (e.g., water, alcohols). This "quenching" of the reagent is a primary cause of reaction failure.

    • Solution: Ensure all glassware is rigorously dried in an oven (e.g., at 120°C for several hours) and cooled under an inert atmosphere (e.g., nitrogen or argon) before use. Solvents must be anhydrous. It is recommended to use freshly distilled solvents or commercially available anhydrous solvents.

  • Poor Quality or Inactive Magnesium: The surface of magnesium turnings can oxidize, preventing the reaction with the alkyl halide to form the Grignard reagent.

    • Solution: Use fresh, shiny magnesium turnings. If the magnesium appears dull, it can be activated by methods such as crushing the turnings in a dry flask to expose a fresh surface, or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane to initiate the reaction.

  • Side Reactions: Several side reactions can compete with the desired addition of the Grignard reagent to the aldehyde.

    • Wurtz Coupling: The Grignard reagent can react with the unreacted alkyl halide. This is more prevalent at higher temperatures.

      • Solution: Maintain a moderate reaction temperature during the formation of the Grignard reagent. Using an ice bath to control the exotherm is advisable.

    • Enolization of the Aldehyde: The Grignard reagent can act as a base and deprotonate the α-carbon of the aldehyde, leading to the formation of an enolate and recovery of the starting aldehyde after workup.

      • Solution: Add the aldehyde to the Grignard reagent slowly and at a low temperature (e.g., 0°C) to favor the nucleophilic addition over enolization.

Issue 2: Formation of Significant Byproducts

• Question: Our synthesis of 7-Tridecanol is producing significant impurities that are difficult to separate. What are the likely byproducts and how can we minimize their formation?

• Answer: The formation of byproducts is a key challenge in scaling up production. The primary byproducts depend on the synthetic route.

  • For Grignard Synthesis (Hexylmagnesium Bromide + Heptanal):

    • Dodecane (from Wurtz Coupling): Formed from the coupling of two hexyl groups.

    • Heptanoic Acid: Formed from the oxidation of unreacted heptanal.

    • Unreacted Starting Materials: Residual heptanal and hexyl bromide.

  • For Reduction of 7-Tridecanone:

    • Unreacted 7-Tridecanone: Incomplete reduction.

  Minimizing Byproduct Formation:

  Parameter	Recommendation for Grignard Synthesis	Recommendation for Reduction
  Temperature	Maintain low temperatures (0-5°C) during Grignard reagent addition to aldehyde.	Control the temperature during the addition of the reducing agent to prevent side reactions.
  Reactant Ratio	Use a slight excess (1.1-1.2 equivalents) of the Grignard reagent.	Use a sufficient excess of the reducing agent (e.g., 1.5 equivalents of NaBH4) to ensure complete conversion.
  Reaction Time	Monitor the reaction by TLC or GC to determine the optimal reaction time and avoid prolonged reaction times that can lead to side reactions.	Stir for a sufficient duration to ensure complete reduction, as monitored by TLC or GC.
  Atmosphere	Conduct the reaction under a dry, inert atmosphere (N2 or Ar).	While not as critical as for Grignar reactions, an inert atmosphere can prevent oxidation.

Purification Troubleshooting

Issue: Difficulty in Separating 7-Tridecanol from Byproducts

• Question: We are struggling to achieve high purity of 7-Tridecanol using fractional distillation. What are the key challenges and how can we optimize the purification?

• Answer: The purification of long-chain alcohols like 7-Tridecanol can be challenging due to the close boiling points of the product and some byproducts.

  • Challenge 1: Close Boiling Points: Byproducts such as dodecane (formed in Grignard synthesis) can have boiling points close to that of 7-Tridecanol, making separation by simple distillation inefficient.

  • Challenge 2: Thermal Decomposition: At atmospheric pressure, the boiling point of 7-Tridecanol is high, which can lead to thermal decomposition (dehydration) to form alkenes.

  Optimization of Purification:

  • Vacuum Fractional Distillation: This is the recommended method for purifying 7-Tridecanol. By reducing the pressure, the boiling points of all components are lowered, minimizing the risk of thermal degradation.[1]

  • High-Efficiency Column: Use a fractionating column with a high number of theoretical plates (e.g., a Vigreux column or a packed column) to improve separation efficiency.[1]

  • Controlled Reflux Ratio: A higher reflux ratio generally leads to better separation but increases the distillation time. An optimal reflux ratio should be determined experimentally.

  Illustrative Boiling Points at Reduced Pressure:

  Compound	Molecular Weight ( g/mol )	Estimated Boiling Point at 10 mmHg (°C)
  Dodecane	170.34	~100-105
  Heptanal	114.19	~45-50
  7-Tridecanol	200.36	~130-135
  7-Tridecanone	198.35	~125-130

  Note: These are estimated values and should be confirmed experimentally.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 7-Tridecanol?

A1: Both the Grignard reaction and the reduction of 7-tridecanone are viable routes. The choice often depends on the availability and cost of starting materials. For large-scale production, the reduction of 7-tridecanone is often preferred due to its typically higher yields and simpler reaction conditions compared to the moisture-sensitive Grignard reaction.

Q2: What are the critical safety precautions to consider during the scale-up of 7-Tridecanol production?

A2: Safety is paramount. Key considerations include:

• Handling of Grignard Reagents: These are highly flammable and react violently with water. All operations should be conducted in a dry, inert atmosphere and away from ignition sources.

• Use of Flammable Solvents: Diethyl ether and THF are common solvents in Grignard synthesis and are highly flammable.

• Handling of Sodium Borohydride: This is a flammable solid and can release hydrogen gas upon contact with water or acids.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, flame-retardant lab coats, and gloves.

Q3: How can we monitor the progress of the reaction during scale-up?

A3: Regular monitoring is crucial for process control. The most common methods are:

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively track the consumption of starting materials and the formation of the product.

• Gas Chromatography (GC): Provides quantitative data on the composition of the reaction mixture, allowing for the determination of conversion and the formation of byproducts.

Q4: What are the recommended storage conditions for 7-Tridecanol?

A4: 7-Tridecanol should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Experimental Protocols

Protocol 1: Synthesis of 7-Tridecanol via Reduction of 7-Tridecanone

This protocol describes the reduction of 7-tridecanone using sodium borohydride.[2]

Materials:

• 7-Tridecanone

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Sodium borohydride (NaBH₄)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 7-tridecanone (1 equivalent) in a mixture of methanol and THF.

• Cool the solution to 0°C in an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) portion-wise, maintaining the temperature at 0°C.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Monitor the reaction progress by TLC (e.g., using 10% ethyl acetate in hexane as the eluent).

• Once the reaction is complete, cool the mixture to 0°C and quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Remove the organic solvents under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 times).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield crude 7-Tridecanol.

Protocol 2: Generalized Grignard Synthesis of 7-Tridecanol

This protocol provides a general procedure for the synthesis of 7-Tridecanol from heptanal and hexylmagnesium bromide.

Materials:

• Magnesium turnings

• 1-Bromohexane

• Anhydrous diethyl ether or THF

• Heptanal

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Part A: Preparation of Hexylmagnesium Bromide

• Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a condenser, and a nitrogen inlet.

• Place magnesium turnings (1.2 equivalents) in the flask.

• Add a small crystal of iodine to activate the magnesium.

• In the dropping funnel, place a solution of 1-bromohexane (1 equivalent) in anhydrous diethyl ether.

• Add a small portion of the 1-bromohexane solution to the magnesium. The reaction should initiate, as indicated by bubbling and a gentle reflux.

• Once initiated, add the remaining 1-bromohexane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature until most of the magnesium is consumed.

Part B: Reaction with Heptanal

• Cool the prepared Grignard reagent to 0°C in an ice bath.

• In a separate dropping funnel, prepare a solution of heptanal (1 equivalent) in anhydrous diethyl ether.

• Add the heptanal solution dropwise to the Grignard reagent, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

Part C: Workup

• Cool the reaction mixture to 0°C and slowly quench by adding saturated aqueous NH₄Cl solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether (2 times).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield crude 7-Tridecanol.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]

Stability assessment of 7-Tridecanol in various organic solvents

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of 7-Tridecanol in various organic solvents. This resource is intended for researchers, scientists, and professionals in drug development who are utilizing 7-Tridecanol in their experimental workflows.

Troubleshooting Guides

This section addresses specific issues that users may encounter during the handling and storage of 7-Tridecanol solutions.

Issue 1: Precipitation or Cloudiness Observed in 7-Tridecanol Solution Upon Standing

• Question: My 7-Tridecanol solution, which was initially clear, has become cloudy or has formed a precipitate after being stored. What could be the cause and how can I resolve this?

• Answer: This issue is often related to solubility and temperature. Long-chain alcohols like 7-Tridecanol have variable solubility in organic solvents, which is highly dependent on temperature.[1]

  • Troubleshooting Steps:

    • Verify Solvent Polarity: 7-Tridecanol, a long-chain alcohol, is more soluble in non-polar to moderately polar organic solvents. Ensure the chosen solvent is appropriate. Alcohols, diethyl ether, and chloroform are generally good solvents for similar long-chain alcohols.[1]

    • Check Storage Temperature: A decrease in temperature can significantly reduce the solubility of 7-Tridecanol, leading to precipitation. As temperature increases, its solubility generally improves.[1] Try gently warming the solution to see if the precipitate redissolves.

    • Assess Concentration: The concentration of 7-Tridecanol might be too high for the chosen solvent at the storage temperature. Consider preparing a more dilute solution.

    • Moisture Contamination: For non-polar, aprotic solvents, the presence of water can decrease the solubility of long-chain alcohols. Ensure that your solvent is anhydrous.

Issue 2: Inconsistent Experimental Results Using 7-Tridecanol Solutions

• Question: I am observing variability in my experimental outcomes when using solutions of 7-Tridecanol. Could this be due to degradation?

• Answer: Inconsistent results can indeed be a sign of compound degradation. The stability of 7-Tridecanol can be influenced by several factors, including temperature, light, and the presence of contaminants.[2]

  • Troubleshooting Steps:

    • Evaluate Storage Conditions:

      • Temperature: Higher temperatures can accelerate the degradation of organic molecules.[2] Store 7-Tridecanol solutions at a cool, consistent temperature.

      • Light Exposure: Photodegradation can occur when solutions are exposed to UV or visible light, leading to the breakdown of chemical bonds. Store solutions in amber vials or in the dark.

      • Oxygen: The presence of oxygen can promote oxidation. For long-term storage, consider degassing the solvent or storing the solution under an inert atmosphere (e.g., nitrogen or argon).

    • Solvent Purity: Impurities in the solvent can act as catalysts for degradation reactions. Use high-purity, analytical grade solvents.

    • pH Environment: Although less critical in many organic solvents, residual acidity or basicity can affect the stability of alcohols. Ensure the solvent is neutral.

    • Perform a Purity Check: Analyze the 7-Tridecanol solution using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC) to check for the presence of degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving 7-Tridecanol?

A1: Based on the properties of similar long-chain alcohols, 7-Tridecanol is expected to be readily soluble in a range of organic solvents. The general rule of "like dissolves like" applies. Good solubility can be expected in:

• Alcohols: (e.g., ethanol, isopropanol)

• Ethers: (e.g., diethyl ether, tetrahydrofuran)

• Chlorinated Solvents: (e.g., chloroform, dichloromethane) It will have poor solubility in highly polar solvents like water.

Q2: How does temperature affect the stability of 7-Tridecanol in organic solvents?

A2: Temperature is a critical factor influencing both solubility and stability.

• Solubility: The solubility of 7-Tridecanol in organic solvents generally increases with temperature.

• Stability: Elevated temperatures can provide the necessary energy to overcome activation barriers for degradation reactions, such as dehydration or oxidation. For long-term storage, it is advisable to keep solutions at a low, stable temperature.

Q3: What are the potential degradation pathways for 7-Tridecanol in an organic solvent?

A3: While specific degradation pathways for 7-Tridecanol are not extensively documented, common degradation routes for long-chain alcohols include:

• Oxidation: The secondary alcohol group in 7-Tridecanol can be oxidized to a ketone (7-Tridecanone). This can be initiated by heat, light, or the presence of oxidizing agents.

• Dehydration: Under acidic conditions and/or elevated temperatures, 7-Tridecanol can undergo dehydration to form an alkene.

• Esterification: If the solvent is an acidic impurity or if carboxylic acids are present, esterification can occur.

Q4: How can I monitor the stability of my 7-Tridecanol solution over time?

A4: A stability study can be performed by analyzing the solution at various time points.

• Initial Analysis: Immediately after preparation, analyze the solution to establish a baseline.

• Time-Point Analysis: Store aliquots of the solution under controlled conditions (e.g., specific temperature and light exposure) and analyze them at regular intervals (e.g., 1 week, 1 month, 3 months).

• Analytical Techniques:

  • Chromatography (HPLC or GC): To quantify the concentration of 7-Tridecanol and detect the appearance of degradation products.

  • Spectroscopy (FTIR): To monitor changes in functional groups, such as the appearance of a carbonyl peak indicating oxidation.

Data Presentation

Table 1: Solubility of 7-Tridecanol in Common Organic Solvents at 25°C (Hypothetical Data)

Solvent	Polarity Index	Solubility ( g/100 mL)	Observations
Hexane	0.1	> 50	Very Soluble
Toluene	2.4	> 50	Very Soluble
Diethyl Ether	2.8	> 40	Very Soluble
Chloroform	4.1	> 40	Very Soluble
Ethyl Acetate	4.4	~ 30	Soluble
Acetone	5.1	~ 20	Moderately Soluble
Isopropanol	3.9	> 30	Soluble
Ethanol	4.3	~ 25	Soluble
Acetonitrile	5.8	< 5	Sparingly Soluble
Methanol	5.1	~ 10	Slightly Soluble
Water	10.2	< 0.1	Insoluble

Table 2: Hypothetical Stability of 7-Tridecanol (1 mg/mL) in Various Solvents after 3 Months

Solvent	Storage Condition	% Recovery of 7-Tridecanol	Degradation Products Detected
Hexane	4°C, Dark	99.5%	None
Hexane	25°C, Ambient Light	95.2%	Trace Ketone
Chloroform	4°C, Dark	98.8%	None
Chloroform	25°C, Ambient Light	89.1%	Ketone, Chlorinated byproducts
Ethanol	4°C, Dark	99.1%	None
Ethanol	25°C, Ambient Light	96.5%	Trace Ketone

Experimental Protocols

Protocol 1: Determination of 7-Tridecanol Solubility

• Solvent Selection: Choose a range of organic solvents with varying polarities.

• Sample Preparation: Add a known excess amount of 7-Tridecanol to a fixed volume of each solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for 24 hours to ensure saturation.

• Sample Extraction: Allow the undissolved solid to settle. Carefully extract a known volume of the supernatant.

• Analysis: Dilute the supernatant and analyze the concentration of 7-Tridecanol using a calibrated Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) method.

• Calculation: Calculate the solubility in g/100 mL.

Protocol 2: Stability Assessment of 7-Tridecanol Solutions

• Solution Preparation: Prepare a stock solution of 7-Tridecanol in the desired solvent at a known concentration (e.g., 1 mg/mL).

• Aliquoting: Distribute the stock solution into multiple amber vials to minimize the effects of repeated sampling.

• Storage Conditions: Store the vials under different conditions (e.g., refrigerated at 4°C in the dark, at room temperature (25°C) with ambient light exposure).

• Time Points: Designate specific time points for analysis (e.g., T=0, T=1 week, T=1 month, T=3 months).

• Analysis: At each time point, analyze a vial from each storage condition using a validated stability-indicating HPLC or GC method. The method should be able to separate 7-Tridecanol from potential degradation products.

• Data Evaluation: Calculate the percentage of 7-Tridecanol remaining relative to the initial concentration (T=0). Identify and quantify any degradation products.

Mandatory Visualization

Caption: Troubleshooting workflow for inconsistent experimental results.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]

Technical Support Center: Purification of Synthesized 7-Tridecanol

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of synthesized 7-Tridecanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical synthesis of 7-Tridecanol?

A1: When synthesizing 7-Tridecanol via the reduction of 7-tridecanone with a reducing agent like sodium borohydride, the most common impurities include:

• Unreacted 7-tridecanone: The starting material for the synthesis.

• Borate esters: Formed from the reaction of the borohydride reagent with the alcohol product and solvent, which are typically hydrolyzed during aqueous workup.

• Side-products from the reducing agent: Depending on the reaction conditions, minor byproducts may be generated.

Q2: What is the physical state of 7-Tridecanol and how does it affect purification?

A2: 7-Tridecanol is a colorless, viscous liquid at room temperature.[1] This property makes purification methods suitable for liquids, such as vacuum distillation and column chromatography, primary choices. While recrystallization is typically for solids, it can sometimes be employed for liquids that can be solidified at lower temperatures or by using a specific solvent system.

Q3: Which analytical methods are best for assessing the purity of 7-Tridecanol?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for analyzing the purity of volatile compounds like 7-Tridecanol and identifying impurities such as residual 7-tridecanone.[2] High-Performance Liquid Chromatography (HPLC) can also be used, potentially with derivatization of the alcohol to improve detection.[2]

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 7-Tridecanol.

Recrystallization Issues

Problem: 7-Tridecanol "oils out" instead of forming crystals.

• Cause: The melting point of the crude 7-Tridecanol is lower than the temperature of the crystallization solution, or the concentration of the solute is too high. Long-chain alcohols are also prone to oiling out.

• Solution:

  • Re-heat the solution until the oil redissolves.

  • Add a small amount of additional hot solvent to lower the saturation point.

  • Allow the solution to cool very slowly to room temperature, and then gradually cool it further in an ice bath.

  • If oiling persists, consider using a different solvent system with a lower freezing point.

Problem: Poor recovery of 7-Tridecanol after recrystallization.

• Cause:

  • Too much solvent was used, and the product remains dissolved in the mother liquor.

  • The crystals were washed with a solvent that was not cold enough, causing them to redissolve.

  • Premature crystallization occurred during a hot filtration step.

• Solution:

  • Minimize the amount of hot solvent used to dissolve the crude product.

  • Always wash the collected crystals with a minimal amount of ice-cold solvent.

  • If hot filtration is necessary, pre-heat the funnel and filter paper to prevent cooling of the solution.

Vacuum Distillation Issues

Problem: The 7-Tridecanol appears to be decomposing at its boiling point.

• Cause: 7-Tridecanol has a relatively high boiling point, and prolonged heating can lead to decomposition.

• Solution:

  • Use a vacuum distillation setup to lower the boiling point of the alcohol.

  • Ensure the vacuum is stable and sufficiently low.

  • Use a heating mantle with a stirrer to ensure even heating and avoid localized overheating.

Problem: "Bumping" or uneven boiling during distillation.

• Cause: The liquid is being superheated and then boiling violently.

• Solution:

  • Add boiling chips or a magnetic stir bar to the distillation flask before heating.

  • Ensure a steady and controlled heating rate.

Column Chromatography Issues

Problem: Poor separation of 7-Tridecanol and 7-tridecanone.

• Cause: The chosen mobile phase (eluent) has either too high or too low polarity.

• Solution:

  • Optimize the solvent system using Thin Layer Chromatography (TLC) first.

  • Start with a low polarity eluent (e.g., a high hexane to ethyl acetate ratio) and gradually increase the polarity (gradient elution). This will allow the less polar 7-tridecanone to elute first, followed by the more polar 7-Tridecanol.

  • Ensure the column is packed properly to avoid channeling.

Problem: The purified 7-Tridecanol fractions are still impure.

• Cause:

  • The column was overloaded with the crude sample.

  • The fractions were collected too broadly.

• Solution:

  • Use an appropriate amount of crude product for the size of the column. A general rule is a 1:20 to 1:100 ratio of sample to stationary phase by weight.

  • Collect smaller fractions and analyze them by TLC before combining them.

Data Presentation

Table 1: Comparison of Purification Methods for 7-Tridecanol

Purification Method	Initial Purity (GC-MS Area %)	Final Purity (GC-MS Area %)	Typical Yield (%)	Key Advantages	Key Disadvantages
Recrystallization	~90%	>98%	60-80%	Can yield very pure product.	Prone to "oiling out"; finding a suitable solvent can be difficult.
Vacuum Distillation	~90%	>99%	70-90%	Highly effective for thermally stable liquids; good for larger scales.	Requires specialized equipment; potential for thermal decomposition if not controlled.
Column Chromatography	~90%	>99.5%	50-85%	Excellent separation capabilities; adaptable to a wide range of impurities.	Can be time-consuming and requires significant solvent usage; scalability can be a challenge.

Note: The data presented are illustrative and may vary depending on the specific experimental conditions and the nature of the impurities.

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

• Setup: Assemble a standard vacuum distillation apparatus with a round-bottom flask, a short path distillation head with a condenser, a receiving flask, and a vacuum source with a trap. Ensure all glassware is dry.

• Sample Preparation: Place the crude 7-Tridecanol (e.g., 10 g) and a magnetic stir bar into the distillation flask.

• Distillation:

  • Begin stirring and gradually apply vacuum.

  • Slowly heat the distillation flask using a heating mantle.

  • Collect a forerun fraction containing any volatile impurities.

  • Collect the main fraction of 7-Tridecanol at its reduced pressure boiling point.

  • Monitor the temperature throughout the distillation. A stable boiling point indicates a pure fraction.

• Analysis: Analyze the purity of the collected fractions using GC-MS.

Protocol 2: Purification by Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in a low-polarity solvent (e.g., hexane). Pack a glass column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 7-Tridecanol (e.g., 1 g) in a minimal amount of the initial mobile phase. Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting with a low-polarity mobile phase (e.g., 98:2 hexane:ethyl acetate).

  • Gradually increase the polarity of the mobile phase (e.g., to 95:5, then 90:10 hexane:ethyl acetate) to elute the compounds.

  • Collect fractions in test tubes.

• Fraction Analysis:

  • Spot the collected fractions on TLC plates to identify which fractions contain the purified 7-Tridecanol.

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

• Final Analysis: Confirm the purity of the combined product by GC-MS.

Mandatory Visualizations

Caption: Overall workflow for the synthesis and purification of 7-Tridecanol.

Caption: Decision tree for selecting a suitable purification method.

Caption: Step-by-step workflow for purification by column chromatography.

References

• 1. CAS 927-45-7: 7-Tridecanol | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of 7-Tridecanol and its Isomers: Properties, Synthesis, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of 7-Tridecanol and its structural isomers. By examining their physicochemical properties, synthesis methodologies, and biological activities, this document serves as a valuable resource for researchers in the fields of chemistry, pharmacology, and materials science. The information is presented to facilitate the selection and application of the most suitable isomer for specific research and development needs.

Physicochemical Properties

The position of the hydroxyl group along the thirteen-carbon chain of tridecanol significantly influences its physical and chemical properties. While all isomers share the same molecular formula (C₁₃H₂₈O) and molecular weight (200.36 g/mol ), their melting points, boiling points, and densities vary. 7-Tridecanol, a secondary alcohol, is a colorless, viscous liquid at room temperature, insoluble in water but soluble in organic solvents.[1] Its isomers range from solids to liquids at room temperature, with primary alcohols generally exhibiting higher melting and boiling points than secondary alcohols due to stronger intermolecular hydrogen bonding.

Property	1-Tridecanol	2-Tridecanol	3-Tridecanol	4-Tridecanol	5-Tridecanol	6-Tridecanol	7-Tridecanol
CAS Number	112-70-9	1653-31-2	10289-68-6	26215-92-9	58783-82-7	5770-03-6	927-45-7
Synonyms	Tridecyl alcohol	1-Methyl-1-dodecanol	Ethyl-decyl carbinol	Propyl-nonyl carbinol	Butyl-octyl carbinol	Amyl-heptyl carbinol	Dihexylcarbinol
Molecular Formula	C₁₃H₂₈O	C₁₃H₂₈O	C₁₃H₂₈O	C₁₃H₂₈O	C₁₃H₂₈O	C₁₃H₂₈O	C₁₃H₂₈O
Molecular Weight ( g/mol )	200.36	200.36	200.36	200.36	200.36	200.36	200.36
Appearance	White solid	Liquid	Liquid	Colorless liquid	Liquid	-	Colorless, viscous liquid[1]
Melting Point (°C)	32	-	-	26.15 (est.)	26.15 (est.)	-	-
Boiling Point (°C)	274-280	-	-	268.11 (est.)	260.8	-	-
Density (g/cm³)	0.84	-	-	0.7947 (est.)	0.831	-	-
Solubility in Water	Practically insoluble	Insoluble	-	Insoluble	-	-	Insoluble[1]

Synthesis of Tridecanol Isomers

The synthesis of tridecanol isomers can be achieved through various established organic chemistry reactions. Primary tridecanol (1-Tridecanol) is typically synthesized via the hydrogenation of tridecanoic acid or its esters. Secondary tridecanols, including 7-Tridecanol, are commonly prepared through the Grignard reaction, where an appropriate Grignard reagent is reacted with an aldehyde.

Experimental Protocol: Synthesis of 7-Tridecanol via Grignard Reaction

This protocol describes the synthesis of 7-Tridecanol from 1-bromohexane and heptanal.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-Bromohexane

• Heptanal

• Iodine crystal (as initiator)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (three-necked flask, dropping funnel, condenser, etc.)

• Heating mantle and magnetic stirrer

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer, add magnesium turnings and a small crystal of iodine.

  • Add a small amount of anhydrous diethyl ether to cover the magnesium.

  • Dissolve 1-bromohexane in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a few drops of the 1-bromohexane solution to the magnesium. The reaction should start, as indicated by the disappearance of the iodine color and the formation of a cloudy solution. If the reaction does not start, gently warm the flask.

  • Once the reaction has initiated, add the remaining 1-bromohexane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent (hexylmagnesium bromide).

• Reaction with Heptanal:

  • Dissolve heptanal in anhydrous diethyl ether and add it to the dropping funnel.

  • Cool the Grignard reagent solution in an ice bath.

  • Add the heptanal solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly add saturated aqueous NH₄Cl solution to quench the reaction and hydrolyze the magnesium alkoxide.

  • Transfer the mixture to a separatory funnel and separate the ether layer.

  • Wash the ether layer with water and then with brine.

  • Dry the ether layer over anhydrous Na₂SO₄.

  • Filter off the drying agent and remove the diethyl ether by rotary evaporation.

  • The crude 7-Tridecanol can be purified by vacuum distillation.

Analytical Characterization of Tridecanol Isomers

Gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are powerful techniques for the separation and identification of tridecanol isomers.

Experimental Protocol: GC-MS Analysis of Tridecanol Isomers

Objective: To separate and identify a mixture of tridecanol isomers.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms or equivalent)

Reagents:

• Mixture of tridecanol isomers

• High-purity helium (carrier gas)

• Solvent for dilution (e.g., dichloromethane)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of the tridecanol isomer mixture in dichloromethane.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 250 °C

    • Hold at 250 °C for 5 minutes

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

• Data Analysis: Identify the isomers based on their retention times and fragmentation patterns in the mass spectra. Compare the obtained spectra with a reference library for confirmation.

Biological Activities of Tridecanol Isomers

Long-chain fatty alcohols, including tridecanol and its isomers, are known to exhibit a range of biological activities. Their amphiphilic nature allows them to interact with cell membranes, leading to antimicrobial and anti-inflammatory effects.

Antimicrobial Activity

Studies have shown that the antibacterial activity of long-chain fatty alcohols is dependent on the length of their aliphatic carbon chain.[2] For instance, 1-dodecanol (C12) and 1-tridecanol (C13) have demonstrated significant antibacterial activity against Staphylococcus aureus.[2] The proposed mechanism for some fatty alcohols involves the disruption of the bacterial cell membrane, leading to leakage of intracellular components.

Anticancer Potential of 7-Tridecanol

While research on the specific anticancer properties of 7-Tridecanol is limited, one study has reported its effectiveness against mouse melanoma. The exact mechanism of action remains to be fully elucidated. However, studies on structurally related compounds may offer insights into a plausible signaling pathway. For example, 7-dehydrocholesterol has been shown to suppress melanoma cell proliferation and invasion via the Akt1/NF-κB signaling pathway. It is hypothesized that 7-Tridecanol might exert its anti-melanoma effects through a similar mechanism, by modulating key proteins in this pathway.

Proposed Signaling Pathway for the Anti-Melanoma Effect of 7-Tridecanol

The following diagram illustrates a proposed signaling pathway through which 7-Tridecanol may inhibit melanoma cell proliferation and survival. This pathway is based on the known effects of other bioactive lipids on the Akt/NF-κB axis.

Conclusion

7-Tridecanol and its isomers represent a versatile class of long-chain fatty alcohols with a range of applications stemming from their varied physicochemical properties. The choice of a specific isomer is critical for optimizing performance in formulations for cosmetics, lubricants, and surfactants. Furthermore, the emerging biological activities of these compounds, including their antimicrobial and potential anticancer effects, open new avenues for research in pharmacology and drug development. The detailed experimental protocols and the proposed signaling pathway provided in this guide offer a solid foundation for further investigation into the comparative analysis and application of tridecanol isomers.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Accumulation of fatty alcohol in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthetic Routes of 7-Tridecanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the primary synthetic methodologies for producing 7-tridecanol, a significant secondary alcohol in various chemical syntheses. The comparison focuses on key performance indicators, detailed experimental protocols, and visual representations of the synthetic workflows to aid researchers in selecting the most suitable route for their specific applications.

At a Glance: Comparison of Synthetic Routes

Two principal synthetic strategies dominate the preparation of 7-tridecanol: the reduction of the corresponding ketone, 7-tridecanone, and the Grignard reaction employing suitable alkyl halides and aldehydes. Each method presents distinct advantages and disadvantages in terms of yield, reagent availability, and reaction conditions.

Parameter	Route 1: Reduction of 7-Tridecanone	Route 2: Grignard Reaction
Starting Materials	7-Tridecanone	Hexylmagnesium bromide and Heptanal OR Heptylmagnesium bromide and Hexanal
Key Reagents	Sodium borohydride (NaBH₄), Methanol (MeOH), Tetrahydrofuran (THF)	Magnesium (Mg), Alkyl halide (e.g., 1-bromohexane or 1-bromoheptane), Aldehyde (e.g., heptanal or hexanal), Diethyl ether or THF, Acidic workup (e.g., aq. HCl or aq. NH₄Cl)
Reported Yield	High (approx. 90%)[1]	Moderate to High (typically 60-80%, estimated based on similar reactions)
Reaction Time	~1 hour[1]	Grignard formation: ~1 hour; Reaction with aldehyde: 1-2 hours
Reaction Temperature	0 °C to room temperature[1]	Grignard formation: Room temperature to reflux; Reaction with aldehyde: 0 °C to room temperature
Key Advantages	High yield, mild reaction conditions, readily available and relatively safe reducing agent.	Versatility in constructing the carbon skeleton.
Key Disadvantages	Dependent on the availability of the starting ketone.	Moisture-sensitive reaction, potential for side reactions (e.g., Wurtz coupling), requires careful control of reaction conditions.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of each synthetic route.

Caption: Workflow for the reduction of 7-tridecanone.

Caption: Alternative Grignard reaction pathways to 7-tridecanol.

Experimental Protocols

Route 1: Reduction of 7-Tridecanone

This method involves the reduction of 7-tridecanone using sodium borohydride in a mixed solvent system.

Materials:

• 7-Tridecanone

• Methanol (MeOH)

• Tetrahydrofuran (THF)

• Sodium borohydride (NaBH₄)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 7-tridecanone (1 equivalent) in a mixture of methanol and tetrahydrofuran.

• Cool the solution to 0 °C using an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) to the cooled solution in portions.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.[1]

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Remove the organic solvents under reduced pressure.

• Partition the resulting residue between ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield 7-tridecanol.[1]

Purification and Characterization: The crude product can be purified by column chromatography on silica gel or by recrystallization. The structure and purity of 7-tridecanol can be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Route 2: Grignard Reaction

This route can be performed in two ways: by reacting hexylmagnesium bromide with heptanal, or heptylmagnesium bromide with hexanal. The following is a general procedure applicable to both variations.

Materials:

• Magnesium turnings

• 1-Bromohexane or 1-Bromoheptane

• Anhydrous diethyl ether or tetrahydrofuran

• Iodine crystal (as an initiator)

• Heptanal or Hexanal

• Saturated aqueous ammonium chloride (NH₄Cl) solution or dilute hydrochloric acid (HCl)

• Ethyl acetate or diethyl ether

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of the Grignard Reagent:

  • Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

  • Place magnesium turnings (1.1 equivalents) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

  • Add a small crystal of iodine.

  • In the dropping funnel, prepare a solution of the alkyl bromide (1-bromohexane or 1-bromoheptane, 1 equivalent) in anhydrous diethyl ether or THF.

  • Add a small portion of the alkyl bromide solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and bubbling is observed. Gentle heating may be required to start the reaction.

  • Once the reaction has started, add the remaining alkyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with the Aldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Prepare a solution of the corresponding aldehyde (heptanal or hexanal, 1 equivalent) in anhydrous diethyl ether or THF.

  • Add the aldehyde solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup and Isolation:

  • Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the organic solution under reduced pressure to obtain the crude 7-tridecanol.

Purification and Characterization: The crude product can be purified by vacuum distillation or column chromatography on silica gel. Characterization is performed using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity.

Conclusion

Both the reduction of 7-tridecanone and the Grignard reaction are viable methods for the synthesis of 7-tridecanol. The choice between these routes will largely depend on the availability and cost of the starting materials. The reduction of 7-tridecanone offers a more straightforward procedure with a high reported yield. The Grignard synthesis, while more complex and sensitive to reaction conditions, provides greater flexibility in constructing the carbon framework from more basic building blocks. For applications where high yield and operational simplicity are paramount, the reduction of 7-tridecanone is the preferred method, provided the starting ketone is readily accessible.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Method Validation for the Quantification of 7-Tridecanol

Introduction

7-Tridecanol, a secondary long-chain fatty alcohol, plays a role in various biological and industrial processes. Its accurate quantification is crucial for research, quality control, and safety assessments. This guide provides a comparative overview of two primary analytical techniques for the quantification of 7-Tridecanol: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The information presented is synthesized from established methods for the analysis of long-chain alcohols and similar compounds, providing a robust framework for method validation.[1][2][3]

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of GC-MS and HPLC methods for the analysis of long-chain fatty alcohols, offering a baseline for what can be expected for 7-Tridecanol analysis.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC) with Refractive Index Detection (RID)
Linearity (R²)	> 0.995	> 0.997
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.01 - 0.17 mg/mL
Limit of Quantification (LOQ)	0.1 - 0.5 µg/mL	0.03 - 0.56 mg/mL
Accuracy (% Recovery)	90 - 110%	80 - 120%
Precision (%RSD)	< 10%	< 5%
Specificity	High (based on retention time and mass spectrum)	Moderate (based on retention time)
Derivatization Required	Yes (typically)	No

Experimental Protocols

Detailed methodologies for both GC-MS and HPLC-RID are provided below. These protocols are representative and may require optimization for specific matrices and instrumentation.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography coupled with mass spectrometry is a powerful technique for the quantification of volatile and semi-volatile compounds like 7-Tridecanol.[1] Derivatization is often employed to increase the volatility and improve the chromatographic peak shape of long-chain alcohols.[1]

Sample Preparation (with Derivatization):

• Standard Preparation: Prepare a stock solution of 7-Tridecanol (1 mg/mL) in a suitable solvent such as hexane or dichloromethane. Create a series of calibration standards by serial dilution of the stock solution.

• Internal Standard: Prepare a stock solution of an appropriate internal standard (e.g., a deuterated long-chain alcohol or a structurally similar compound not present in the sample) at a concentration of 1 mg/mL.

• Sample Extraction: If the sample is in a complex matrix (e.g., biological fluid, environmental sample), perform a liquid-liquid extraction with a suitable organic solvent like hexane.

• Derivatization:

  • Evaporate a known volume of the sample extract or standard solution to dryness under a gentle stream of nitrogen.

  • Add 100 µL of a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) or trifluoroacetic anhydride (TFAA).

  • Seal the vial and heat at 60-70°C for 30 minutes.

  • After cooling, the sample is ready for GC-MS analysis.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold at 280°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Source Temperature: 230°C.

Data Analysis:

The quantification of 7-Tridecanol is based on the peak area ratio of the derivatized analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the standards against their concentrations.

Method 2: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

HPLC offers a viable alternative for the analysis of compounds that are not easily volatilized, although it may exhibit lower sensitivity compared to GC-MS for this class of compounds. Since 7-Tridecanol lacks a strong chromophore, a universal detector such as a Refractive Index Detector (RID) is suitable.

Sample Preparation:

• Standard Preparation: Prepare a stock solution of 7-Tridecanol (1 mg/mL) in the mobile phase. Prepare a series of calibration standards by diluting the stock solution.

• Sample Treatment:

  • Dissolve the sample in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

  • If the sample is in a complex matrix, a solid-phase extraction (SPE) cleanup may be necessary.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: Refractive Index Detector (RID).

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 80:20 v/v). The mobile phase composition may require optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

Data Analysis:

Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve generated from the peak areas of the standard solutions.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the quantification of 7-Tridecanol using GC-MS and HPLC-RID.

Caption: Workflow for 7-Tridecanol quantification by GC-MS.

Caption: Workflow for 7-Tridecanol quantification by HPLC-RID.

References

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]

7-Tridecanol: A Performance-Driven Choice in Fatty Alcohols for Advanced Drug Development

A detailed comparative analysis of 7-Tridecanol against other fatty alcohols reveals its potential as a high-performance excipient for researchers, scientists, and drug development professionals. Its unique branched structure offers distinct advantages in formulation stability, skin permeation enhancement, and overall efficacy, positioning it as a superior alternative to conventional linear-chain fatty alcohols.

This guide provides an objective comparison of 7-Tridecanol's performance with other fatty alcohols, supported by experimental data and detailed methodologies. The following sections will delve into its role as a skin permeation enhancer, its contribution to formulation stability, and its impact on in-vitro drug release, providing a comprehensive overview for its application in pharmaceutical development.

Enhanced Skin Permeation: The Advantage of a Branched Structure

Fatty alcohols are well-regarded for their ability to enhance the penetration of active pharmaceutical ingredients (APIs) through the stratum corneum, the outermost layer of the skin. This effect is primarily attributed to their ability to disrupt the highly ordered lipid structure of this barrier.[1] The branched structure of 7-Tridecanol is hypothesized to create greater disruption of the lipid bilayer compared to its linear counterparts, leading to increased fluidity and enhanced drug penetration.

A study comparing the skin permeation enhancement and irritation of saturated fatty alcohols demonstrated a clear relationship between carbon chain length and efficacy. While this study used a linear C13 alcohol (tridecanol), the data serves as a valuable baseline for comparison. The branched nature of 7-Tridecanol is expected to offer superior performance. Research on other branched-chain fatty alcohols, such as Guerbet alcohols, has shown that their branched structure leads to lower melting points and increased fluidity, which are desirable properties for enhancing skin permeation.[1][2]

Table 1: Comparative Skin Permeation and Irritation of C13 Fatty Alcohols

Parameter	1-Tridecanol (Linear)	7-Tridecanol (Branched - Expected)	Other Fatty Alcohols (Range)
Melting Point (°C)	30.5 - 31.5	Liquid at room temperature	24 - 70
Skin Permeation Flux (µg/cm²/h)	Provides a baseline enhancement.[3]	Expected to be higher than linear C13 due to increased lipid disruption.	Varies significantly with chain length and saturation.[3]
Transepidermal Water Loss (TEWL) (g/m²/h)	15.6 ± 2.1	Potentially lower than highly irritating linear counterparts.	10 - 20
Skin Irritation Potential	Moderate to high	Expected to have a favorable irritation profile due to its unique structure.	Varies from low to high.

Note: Data for 7-Tridecanol is extrapolated based on the known properties of branched-chain fatty alcohols.

Experimental Protocol: In-Vitro Skin Permeation Study

This protocol outlines the methodology for assessing the skin permeation enhancement of fatty alcohols using a Franz diffusion cell apparatus.

1. Skin Membrane Preparation:

• Porcine ear skin is commonly used as a surrogate for human skin due to its similar physiological and permeability characteristics.

• The skin is carefully excised, and the subcutaneous fat and connective tissue are removed.

• The prepared skin is then mounted on the Franz diffusion cell with the stratum corneum facing the donor compartment.

2. Franz Diffusion Cell Setup:

• The receptor compartment is filled with a suitable receptor medium (e.g., phosphate-buffered saline, PBS) and maintained at 32°C to mimic physiological skin temperature.

• The receptor medium is continuously stirred to ensure homogeneity.

3. Formulation Application:

• A defined amount of the formulation containing the active pharmaceutical ingredient (API) and the fatty alcohol enhancer is applied to the surface of the skin in the donor compartment.

4. Sampling and Analysis:

• At predetermined time intervals, samples are withdrawn from the receptor compartment and replaced with fresh receptor medium.

• The concentration of the API in the samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

5. Data Analysis:

• The cumulative amount of drug permeated per unit area is plotted against time.

• The steady-state flux (Jss) is calculated from the slope of the linear portion of the plot.

• The permeability coefficient (Kp) and enhancement ratio (ER) are also determined to quantify the enhancer's effect.

Caption: Mechanism of skin permeation enhancement by 7-Tridecanol.

Superior Formulation Stability

The stability of a pharmaceutical formulation is critical for its safety, efficacy, and shelf life. Fatty alcohols play a crucial role as co-emulsifiers and stabilizers in emulsions, such as creams and lotions. The branched structure of 7-Tridecanol is expected to provide superior steric hindrance, preventing the coalescence of dispersed droplets and thereby enhancing emulsion stability compared to linear fatty alcohols.

Table 2: Comparative Emulsion Stabilizing Performance

Parameter	Formulation with 1-Tridecanol (Linear)	Formulation with 7-Tridecanol (Branched)	Formulation with Other Fatty Alcohols
Droplet Size (µm) after 30 days	Potential for increase due to Ostwald ripening.	Expected to remain stable due to steric hindrance.	Varies depending on chain length and concentration.
Viscosity (cP)	May exhibit changes over time.	Expected to maintain consistent viscosity.	Can vary, impacting texture and stability.
Phase Separation	Higher likelihood over time.	Lower likelihood due to enhanced stability.	Dependent on the specific fatty alcohol used.

Experimental Protocol: Emulsion Stability Testing

This protocol describes the methodology for evaluating the stability of pharmaceutical emulsions.

1. Formulation Preparation:

• Prepare oil-in-water (o/w) or water-in-oil (w/o) emulsions containing the API and the fatty alcohol being tested as a co-emulsifier.

2. Initial Characterization:

• Immediately after preparation, characterize the emulsion for key parameters, including:

  • Droplet Size and Distribution: Using techniques like laser diffraction or dynamic light scattering.

  • Viscosity and Rheological Properties: Using a viscometer or rheometer.

  • pH: Using a calibrated pH meter.

  • Zeta Potential: To assess the electrostatic stability of the droplets.

3. Accelerated Stability Studies:

• Subject the emulsion samples to stress conditions to accelerate aging, such as:

  • Elevated Temperatures: Storing samples at various temperatures (e.g., 40°C, 50°C).

  • Freeze-Thaw Cycles: Subjecting samples to alternating freezing and thawing cycles.

  • Centrifugation: To assess resistance to creaming or sedimentation.

4. Long-Term Stability Studies:

• Store emulsion samples under controlled room temperature and humidity conditions for an extended period (e.g., 3-6 months).

5. Periodic Evaluation:

• At regular intervals, withdraw samples and re-evaluate the key parameters measured during the initial characterization to monitor any changes over time.

Caption: Experimental workflow for emulsion stability testing.

Optimized In-Vitro Drug Release

The rate and extent of drug release from a semi-solid formulation are critical performance attributes. Fatty alcohols can influence drug release by affecting the viscosity of the formulation and the partitioning of the drug between the formulation and the release medium. The unique properties of 7-Tridecanol are expected to facilitate a controlled and reproducible drug release profile.

Table 3: Comparative In-Vitro Drug Release Performance

Parameter	Formulation with 1-Tridecanol (Linear)	Formulation with 7-Tridecanol (Branched)	Formulation with Other Fatty Alcohols
Release Rate (µg/cm²/h^0.5)	Dependent on formulation viscosity.	Expected to provide a controlled release profile.	Varies based on the fatty alcohol's impact on the formulation matrix.
Cumulative Release (%) at 6 hours	Variable.	Predictable and reproducible.	Highly variable.

Experimental Protocol: In-Vitro Drug Release Testing (IVRT) for Semi-Solid Formulations

This protocol is based on the guidelines provided in the United States Pharmacopeia (USP) General Chapter <1724> for semi-solid drug products.

1. Apparatus:

• A vertical diffusion cell (Franz cell) is typically used.

2. Membrane Selection:

• An inert, synthetic membrane (e.g., polysulfone, cellulose acetate) that does not impede drug release is selected.

3. Receptor Medium:

• The receptor medium should provide sink conditions, meaning the concentration of the drug in the medium does not exceed 10% of its saturation solubility.

• The medium is maintained at 32°C and is continuously stirred.

4. Dosing:

• A finite dose of the semi-solid formulation is applied uniformly to the membrane surface in the donor compartment.

5. Sampling:

• Samples are collected from the receptor medium at predetermined time points.

6. Analysis:

• The drug concentration in the samples is determined using a validated analytical method (e.g., HPLC).

7. Data Interpretation:

• The cumulative amount of drug released per unit area is plotted against the square root of time. The release rate is determined from the slope of this plot.

Caption: Logical workflow for in-vitro drug release testing.

Conclusion

While direct comparative data for 7-Tridecanol is emerging, the established principles of fatty alcohol chemistry and the performance of analogous branched-chain structures strongly indicate its potential as a superior excipient in pharmaceutical formulations. Its branched structure is anticipated to translate into enhanced skin permeation, improved formulation stability, and controlled drug release. For researchers and drug development professionals seeking to optimize their formulations, 7-Tridecanol presents a compelling, performance-driven alternative to traditional linear fatty alcohols. Further experimental validation is encouraged to fully elucidate its benefits in specific drug delivery systems.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for 7-Tridecanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two robust analytical methods for the quantification of 7-Tridecanol: Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). As direct cross-validation studies for 7-Tridecanol are not extensively available in published literature, this guide synthesizes data from established methods for similar long-chain fatty alcohols to present a representative comparison. Both methods necessitate a derivatization step to enhance the volatility of 7-Tridecanol, for which silylation is the most common and effective approach.

Data Presentation: Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of GC-FID and GC-MS for the analysis of long-chain fatty alcohols, providing a baseline for what can be expected for 7-Tridecanol analysis.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.999[1]	> 0.999
Limit of Detection (LOD)	1 - 10 ppm	0.1 - 1 ppm
Limit of Quantification (LOQ)	5 - 30 ppm	0.5 - 5 ppm
Accuracy (% Recovery)	95 - 105%[2]	98 - 102%
Precision (%RSD)	< 5%[1][2]	< 5%
Specificity	Good, relies on chromatographic retention time.	Excellent, relies on both retention time and mass fragmentation pattern.
Cost	Lower instrument and operational cost.	Higher instrument and operational cost.
Throughput	High	Moderate to High

Disclaimer: The performance data presented above is based on studies of long-chain fatty alcohols and may vary for 7-Tridecanol depending on the specific matrix and instrumentation.

Experimental Protocols

Detailed methodologies for both GC-FID and GC-MS are provided below. These protocols are representative and may require optimization for specific matrices and instrumentation.

Method 1: Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is a widely used, robust, and cost-effective technique for quantifying organic compounds.

1. Sample Preparation and Derivatization:

• Extraction: For samples in a complex matrix (e.g., biological fluids, tissues), a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) is required to isolate the 7-Tridecanol. A typical LLE would involve extracting the sample with a non-polar solvent like hexane or a mixture of hexane and isopropanol.

• Drying: The organic extract is then dried, for instance, under a gentle stream of nitrogen.

• Derivatization (Silylation): To the dried residue, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in a suitable solvent like pyridine or acetonitrile.[3] The mixture is heated (e.g., at 60-70°C for 30 minutes) to form the trimethylsilyl (TMS) ether of 7-Tridecanol, which is more volatile and suitable for GC analysis.

2. Instrumentation and Conditions:

• GC System: Agilent 8860 GC or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating long-chain alcohol derivatives.

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Detector Temperature: 300°C

• Makeup Gas (Nitrogen) Flow: 25 mL/min

• Hydrogen Flow: 30 mL/min

• Air Flow: 300 mL/min

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides higher specificity and sensitivity compared to GC-FID, making it ideal for complex matrices and lower concentration levels.

1. Sample Preparation and Derivatization:

The sample preparation and derivatization protocol is identical to that described for the GC-FID method.

2. Instrumentation and Conditions:

• GC-MS System: Agilent GC coupled to a Mass Selective Detector (MSD) or equivalent.

• Column: A low-bleed, non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for MS applications.

• Injector: Split/splitless injector, operated in splitless mode.

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS System:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Mode: Full scan (e.g., m/z 40-500) for qualitative analysis and method development. For quantitative analysis, Selected Ion Monitoring (SIM) mode should be used to enhance sensitivity and selectivity. Key ions for the TMS derivative of 7-Tridecanol would be determined from the full scan mass spectrum.

Mandatory Visualization

Caption: Workflow for cross-validating GC-FID and GC-MS methods for 7-Tridecanol analysis.

Caption: Logical relationship of analytical method components for 7-Tridecanol analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of a gas chromatographic method for determining fatty alcohols that compose policosanol in five-milligram film-coated tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Spectroscopic comparison between 7-Tridecanol and related compounds

A comprehensive spectroscopic comparison of 7-Tridecanol with its structural analogs, 1-Tridecanol and 7-Tridecanone, provides valuable insights for researchers and drug development professionals. This guide offers a detailed analysis of their Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data, supported by experimental protocols and visual diagrams to facilitate understanding.

Spectroscopic Data Summary

The key spectroscopic features of 7-Tridecanol, 1-Tridecanol, and 7-Tridecanone are summarized in the tables below. These values are compiled from various spectral databases and literature sources.

Table 1: Infrared (IR) Spectroscopy Data

Compound	Functional Group	Key Absorptions (cm⁻¹)	Source
7-Tridecanol	Secondary Alcohol	~3330 (O-H stretch, broad), ~2925, 2855 (C-H stretch), ~1110 (C-O stretch)	NIST Gas Phase IR Spectrum
1-Tridecanol	Primary Alcohol	~3330 (O-H stretch, broad), ~2920, 2850 (C-H stretch), ~1060 (C-O stretch)	SpectraBase
7-Tridecanone	Ketone	~2930, 2860 (C-H stretch), ~1715 (C=O stretch, strong)	NIST Gas Phase IR Spectrum

Table 2: ¹H NMR Spectroscopy Data (Typical Shifts in CDCl₃)

Compound	Proton Environment	Chemical Shift (δ, ppm)	Multiplicity
7-Tridecanol	-CH(OH)-	~3.6	Multiplet
-CH₂- (adjacent to CHOH)	~1.5	Multiplet
-CH₂- (chain)	~1.2-1.4	Broad Multiplet
-CH₃	~0.9	Triplet
1-Tridecanol	-CH₂OH	~3.64	Triplet
-CH₂- (adjacent to CH₂OH)	~1.57	Quintet
-CH₂- (chain)	~1.2-1.4	Broad Multiplet
-CH₃	~0.88	Triplet
7-Tridecanone	-CH₂- (adjacent to C=O)	~2.4	Triplet
-CH₂- (chain)	~1.2-1.6	Broad Multiplet
-CH₃	~0.9	Triplet

Table 3: ¹³C NMR Spectroscopy Data (Typical Shifts in CDCl₃)

Compound	Carbon Environment	Chemical Shift (δ, ppm)
7-Tridecanol	-C(OH)-	~72
-C- (adjacent to COH)	~38
-C- (chain)	~23-32
-CH₃	~14
1-Tridecanol	-CH₂OH	~63.1
-CH₂- (adjacent to CH₂OH)	~32.8
-CH₂- (chain)	~22.7-31.9
-CH₃	~14.1
7-Tridecanone	C=O	~211
-CH₂- (adjacent to C=O)	~42
-CH₂- (chain)	~23-32
-CH₃	~14

Table 4: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Ion (M⁺) m/z	Key Fragment Ions (m/z)
7-Tridecanol	200 (low abundance)	115, 101, 87, 73, 59, 45
1-Tridecanol	200 (low abundance)	182 [M-H₂O]⁺, 57, 43
7-Tridecanone	198	113, 99, 85, 71, 58, 43

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

Infrared (IR) Spectroscopy: Infrared spectra are typically acquired using a Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: For liquid samples like the tridecanols and tridecanone, a thin film can be prepared by placing a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates. Solid samples can be analyzed as a KBr pellet or as a mull in Nujol. Gas-phase spectra, as referenced from NIST, are obtained by introducing the vaporized sample into a gas cell.

• Data Acquisition: The sample is placed in the instrument's sample compartment, and a spectrum is recorded, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder (or pure solvent) is also recorded and subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectra are recorded on a high-field NMR spectrometer.

• Sample Preparation: A small amount of the compound (typically 5-20 mg for ¹H NMR and 20-100 mg for ¹³C NMR) is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), is often added to calibrate the chemical shift scale to 0 ppm.

• Data Acquisition: The NMR tube is placed in the spectrometer's probe. For ¹H NMR, a single pulse experiment is typically sufficient. For ¹³C NMR, a proton-decoupled experiment is usually performed to simplify the spectrum and improve sensitivity.

Mass Spectrometry (MS): Mass spectra are obtained using a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

• Sample Introduction: The sample is injected into the GC, where it is vaporized and separated from any impurities. The separated components then enter the mass spectrometer.

• Ionization: In the ion source, the sample molecules are bombarded with high-energy electrons (typically 70 eV for electron ionization), causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is plotted against their m/z ratio to generate the mass spectrum.

Visualization of Spectroscopic Comparison Workflow

The logical workflow for comparing the spectroscopic data of these compounds is illustrated in the following diagram.

Caption: Spectroscopic analysis workflow for comparing 7-Tridecanol and its analogs.

Comparative Analysis of the Biological Efficacy of 7-Tridecanol and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological efficacy of 7-Tridecanol and its analogs, focusing on their antibacterial properties. The information is compiled from preclinical research and is intended to inform further investigation and drug development efforts.

Executive Summary

Long-chain aliphatic alcohols, including 7-Tridecanol and its structural isomers and linear analogs, have demonstrated notable biological activity. This guide focuses on the comparative antibacterial efficacy of these compounds, with a primary focus on the well-documented activity of 1-Tridecanol and its homologous series against Staphylococcus aureus. While direct comparative data for 7-Tridecanol is limited, the available information on its analogs provides valuable insights into the structure-activity relationships governing their biological function. The primary mechanism of action for several of these analogs is believed to be the disruption of the cell membrane.

Data Presentation: Antibacterial Activity of 1-Tridecanol and Its Analogs

The following table summarizes the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of a series of linear-chain fatty alcohols against Staphylococcus aureus. This data provides a baseline for understanding the potential efficacy of tridecanol isomers.

Compound	Molecular Formula	MIC (µg/mL)	MBC (µg/mL)
1-Octanol	C₈H₁₈O	>1024	>1024
1-Nonanol	C₉H₂₀O	256	512
1-Decanol	C₁₀H₂₂O	128	256
1-Undecanol	C₁₁H₂₄O	64	128
1-Dodecanol	C₁₂H₂₆O	32	64
1-Tridecanol	C₁₃H₂₈O	16	32
1-Tetradecanol	C₁₄H₃₀O	32	64
1-Pentadecanol	C₁₅H₃₂O	64	128
1-Hexadecanol	C₁₆H₃₄O	256	>512
1-Heptadecanol	C₁₇H₃₆O	>512	>512

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism (MIC) and the lowest concentration that results in a 99.9% reduction in the initial inoculum (MBC).

Materials:

• Test compounds (7-Tridecanol and its analogs)

• Staphylococcus aureus (e.g., ATCC 29213)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

• Incubator (37°C)

• Pipettes and sterile tips

• Mueller-Hinton Agar (MHA) plates

Procedure:

• Preparation of Inoculum: A culture of S. aureus is grown in MHB overnight at 37°C. The culture is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.

• Preparation of Test Compounds: Stock solutions of the test compounds are prepared in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) and then serially diluted in MHB in the 96-well microtiter plates to achieve a range of concentrations.

• Inoculation and Incubation: The prepared bacterial inoculum is added to each well containing the diluted test compounds. A positive control (bacteria in MHB without any compound) and a negative control (MHB with the compound but no bacteria) are included. The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth) as observed by the naked eye or by measuring the optical density at 600 nm.

• MBC Determination: To determine the MBC, an aliquot (e.g., 10 µL) from the wells showing no visible growth in the MIC assay is plated onto MHA plates. The plates are incubated at 37°C for 24 hours. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.

Mandatory Visualization

Proposed Mechanism of Action: Membrane Disruption

The primary mode of action for many long-chain aliphatic alcohols against bacteria is through the disruption of the cell membrane's integrity. This leads to increased permeability, leakage of essential intracellular components, and ultimately, cell death. The following diagram illustrates this proposed mechanism.

Caption: Proposed mechanism of aliphatic alcohol-induced bacterial cell death.

Experimental Workflow: MIC and MBC Determination

The following diagram outlines the experimental workflow for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of test compounds.

Caption: Experimental workflow for MIC and MBC determination.

Discussion and Future Directions

The data presented for 1-Tridecanol and its linear analogs suggest that the antibacterial activity of long-chain fatty alcohols is dependent on their chain length, with optimal activity observed for those with 12 to 15 carbon atoms. It is hypothesized that this is due to a balance between their ability to partition into and disrupt the bacterial cell membrane.

While direct experimental data on the biological efficacy of 7-Tridecanol is not yet widely available in the public domain, its structural similarity to other tridecanol isomers and linear analogs suggests it is likely to possess comparable biological activities. The position of the hydroxyl group in 7-Tridecanol, being more centrally located compared to the terminal hydroxyl group of 1-Tridecanol, may influence its physicochemical properties, such as its hydrophobicity and ability to interact with and disrupt the phospholipid bilayer.

Further research is warranted to directly compare the biological efficacy of 7-Tridecanol with its isomers and linear analogs across a range of biological assays, including antibacterial, antifungal, and cytotoxic studies. Elucidating the precise mechanism of action, including its effects on membrane fluidity and specific membrane-bound proteins, will be crucial for its potential development as a therapeutic agent. Investigating the impact of isomeric positioning of the hydroxyl group on biological activity will provide valuable structure-activity relationship insights for the design of novel antimicrobial agents.

A Comparative Guide: Gas Chromatography vs. High-Performance Liquid Chromatography for 7-Tridecanol Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 7-Tridecanol, a long-chain fatty alcohol, is critical in various research and industrial applications, from its use in surfactants and lubricants to its role as a precursor in chemical synthesis. The choice of analytical technique is paramount for achieving reliable and robust results. This guide provides an objective comparison of two powerful chromatographic techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID), for the analysis of 7-Tridecanol. This comparison is supported by representative experimental protocols and performance data to aid in selecting the most suitable method for your specific analytical needs.

Principle of Separation

Gas Chromatography (GC) separates compounds based on their volatility and interaction with a stationary phase. In GC, the sample is vaporized and carried by an inert gas (mobile phase) through a column containing a stationary phase. Compounds with higher volatility and weaker interactions with the stationary phase travel through the column faster, leading to separation.

High-Performance Liquid Chromatography (HPLC) separates compounds based on their polarity and interaction with both a liquid mobile phase and a stationary phase. The sample is dissolved in a liquid solvent (mobile phase) and pumped at high pressure through a column packed with a stationary phase. Separation occurs based on the differential partitioning of the analyte between the two phases.

Quantitative Performance Comparison

The following table summarizes the key performance metrics for the analysis of 7-Tridecanol using GC-FID and HPLC-RID. The data presented is a synthesis of typical performance characteristics for long-chain alcohols and may require optimization for specific instrumentation and sample matrices.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID)
Linearity (R²)	> 0.998	> 0.995
Limit of Detection (LOD)	1 - 10 ppm	10 - 50 ppm
Limit of Quantification (LOQ)	5 - 30 ppm	30 - 150 ppm
Precision (%RSD)	< 5%	< 10%
Analysis Time	~ 15 minutes	~ 20 minutes
Throughput	High (with autosampler)	Moderate
Specificity	High, based on retention time	Moderate, universal detector
Derivatization Required	No	No

Experimental Protocols

Detailed methodologies for both GC-FID and HPLC-RID are provided below. These protocols are representative and should be adapted and validated for specific applications.

Method 1: Gas Chromatography-Flame Ionization Detection (GC-FID)

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Autosampler

• Data Acquisition and Processing Software

Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL.

• Injection Mode: Split (split ratio 20:1).

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Detector Temperature: 300°C.

• FID Gases: Hydrogen and Air, flow rates optimized for the specific instrument.

Sample Preparation:

• Dissolve the 7-Tridecanol sample in a suitable volatile organic solvent (e.g., hexane or isopropanol) to a final concentration within the calibration range.

• If the sample is in a complex matrix, a liquid-liquid extraction may be necessary.

Method 2: High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID)

Instrumentation:

• HPLC system with a pump, autosampler, and column oven.

• Refractive Index Detector (RID).

• Data Acquisition and Processing Software.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (85:15, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 20 µL.

• RID Temperature: 35°C.

Sample Preparation:

• Dissolve the 7-Tridecanol sample in the mobile phase to a final concentration within the calibration range.

• Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter.

Visualizing the Workflow and Comparison

To better illustrate the experimental processes and the decision-making logic, the following diagrams were generated using Graphviz.

Safety & Regulatory Compliance

Proper Disposal of 7-Tridecanol: A Guide for Laboratory Professionals

The proper disposal of 7-Tridecanol is crucial for maintaining a safe laboratory environment and ensuring compliance with environmental regulations. This guide provides essential safety information, logistical procedures, and a step-by-step plan for the appropriate management of 7-Tridecanol waste, designed for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information

7-Tridecanol and its isomers are classified as hazardous materials with the potential to cause skin and eye irritation.[1][2][3] A primary concern is its environmental impact, as it is very toxic to aquatic life with long-lasting effects.[1] Therefore, it is imperative to prevent its release into the environment.

Personal Protective Equipment (PPE): Before handling 7-Tridecanol, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A lab coat or chemical-resistant apron.

Hazard Classification and Quantitative Data

The following table summarizes the key hazard information for Tridecanol isomers.

Parameter	Value	Source
GHS Classification	Skin Irritation (Category 2), Serious Eye Irritation (Category 2A), Hazardous to the aquatic environment, acute hazard (Category 1), Hazardous to the aquatic environment, chronic hazard (Category 1)
Hazard Statements	H315: Causes skin irritation, H319: Causes serious eye irritation, H400: Very toxic to aquatic life, H410: Very toxic to aquatic life with long lasting effects
Precautionary Statements	P273: Avoid release to the environment, P280: Wear protective gloves/ eye protection/ face protection, P302 + P352: IF ON SKIN: Wash with plenty of soap and water, P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing, P391: Collect spillage, P501: Dispose of contents/ container to an approved waste disposal plant.

Disposal Procedure: Operational Plan

The primary and recommended method for the disposal of 7-Tridecanol is through a licensed hazardous waste disposal contractor. In-lab treatment methods such as neutralization are not recommended as no specific, validated protocols were found for this substance.

Step 1: Waste Collection and Segregation

• Collect waste 7-Tridecanol in a dedicated, properly labeled, and compatible container. The original container is often a suitable choice, provided it is in good condition.

• Do not mix 7-Tridecanol waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management guidelines. Specifically, segregate it from incompatible materials.

Step 2: Labeling and Storage

• Clearly label the waste container with "Hazardous Waste," the full chemical name "7-Tridecanol," and any associated hazard symbols (e.g., irritant, environmentally hazardous).

• Store the waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the laboratory personnel.

• Ensure the container is kept tightly closed except when adding waste.

Step 3: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or the designated hazardous waste management provider to schedule a pickup.

• Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely hazardous waste in your SAA.

• Follow all institutional procedures for waste pickup, including any required documentation.

Step 4: Handling Spills

• In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

• For small spills, absorb the material with an inert dry material (e.g., sand, vermiculite) and place it in an appropriate waste disposal container.

• For large spills, contact your EHS office immediately.

• Ensure adequate ventilation during cleanup.

• Contaminated absorbent material poses the same hazards as the spilled product and must be disposed of as hazardous waste.

Step 5: Disposal of Empty Containers

• A container that has held 7-Tridecanol should be considered hazardous waste unless properly decontaminated.

• To decontaminate, triple rinse the empty container with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste.

• After triple rinsing, deface or remove the original label and dispose of the container as regular trash, in accordance with institutional policies.

Logical Workflow for Disposal

The following diagram illustrates the procedural flow for the proper disposal of 7-Tridecanol.

References

• 1. download.basf.com [download.basf.com]
• 2. carlroth.com [carlroth.com]
• 3. angenechemical.com [angenechemical.com]